Toldimfossodium

Core Science & Biosynthesis

mechanism of action of toldimfossodium in veterinary medicine

An In-Depth Technical Guide to the Mechanism of Action of Toldimfos Sodium in Veterinary Medicine

Abstract

Toldimfos sodium is an aromatic organophosphorus compound that has been a mainstay in veterinary medicine for decades, valued for its role in treating and preventing a wide range of metabolic and nutritional disorders. Despite its long history of use, its precise mechanism of action remains a subject of scientific inquiry. It is widely accepted that its therapeutic effects extend beyond simple phosphorus supplementation, positioning it as a general metabolic stimulant.[1][2][3] This technical guide synthesizes the current understanding of toldimfos sodium, delving into its pharmacokinetic profile, the central hypotheses regarding its mode of action, and the clinical evidence supporting its use. Furthermore, it provides detailed experimental protocols for future research aimed at fully elucidating its molecular pathways, designed for an audience of researchers, scientists, and drug development professionals.

Introduction: An Enduring Metabolic Modulator

Toldimfos sodium, the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, was first developed in the 1920s and was initially used in human medicine for conditions involving physical weakness and fatigue.[1][3] While its human application has been discontinued, it has found a significant and lasting role in veterinary practice, particularly for large animals such as cattle, horses, sheep, and pigs.[2][4] It is indicated for disorders arising from deficiencies or imbalances in calcium, magnesium, and phosphorus metabolism, including post-parturient paresis, tetany, skeletal defects, and general debility.[5][6][7]

The core of its therapeutic action is believed to be a multi-faceted stimulation of metabolism.[4][6] This guide will deconstruct this hypothesis, examining the compound's journey through the body, its fundamental role as a phosphorus donor, the clinical outcomes observed, and the experimental pathways that can lead to a more complete mechanistic understanding.

Physicochemical Properties and Pharmacokinetic Profile

Toldimfos is an aromatic phosphorus compound where the phosphorus is in a lower oxidation state (+1) compared to the biologically ubiquitous phosphate (+5).[4][8] This chemical nature is central to its profile.

The pharmacokinetic properties of toldimfos sodium are characterized by rapid absorption and swift elimination, preventing accumulation in tissues.[1][3] This profile makes it suitable for acute and supportive therapy.

Table 1: Summary of Pharmacokinetic Parameters of Toldimfos Sodium in Cattle

Parameter	Value	Species/Study Notes	Reference(s)
Administration Route	Intravenous, Intramuscular, Subcutaneous	Cattle, Horses, Sheep, Pigs, Goats, Dogs	[2][5][6]
Time to Peak Plasma	10 - 20 minutes	Following intramuscular administration in cattle	[4][6]
Serum Half-Life (T½)	~1.07 hours	Calves	[4][6]
	~1.15 hours	Dairy Cows	[4][6]
Distribution Model	One-compartment model	Cattle	[4][6]
Metabolism	Excreted as the unchanged parent compound	Dogs, Cattle	[5][6]
Primary Excretion Route	Urine	Rapid elimination, with the major fraction excreted within 6 hours	[4][5][6]

| Bioaccumulation | Does not accumulate with repeated dosing | General |[5] |

Caption: Pharmacokinetic pathway of toldimfos sodium.

The Core Mechanistic Hypothesis: A Dual-Action Metabolic Stimulant

The prevailing theory is that toldimfos sodium's efficacy is not merely due to phosphorus substitution but arises from a broader stimulation of metabolic processes.[1][4][6] This can be broken down into two interconnected actions: its role as an efficient phosphorus donor and the potential activity of the intact molecule.

The Role of Assimilable Phosphorus

In the body, the phosphorus in toldimfos (oxidation state +1) is oxidized to phosphate (oxidation state +5), the form required for metabolic processes.[8] This makes toldimfos a highly assimilable source of this critical element. Phosphate is fundamental to life, playing a central role in:

• Cellular Energy Transfer: As a core component of adenosine triphosphate (ATP), phosphate is the currency of cellular energy.

• Energy Reserves: It is used to form phosphocreatine, a high-energy molecule that serves as a rapidly mobilizable reserve of energy in muscle and nerve cells.[9]

• Metabolic Regulation: The phosphorylation and dephosphorylation of enzymes is a primary mechanism for controlling metabolic pathways.

• Structural Integrity: It forms the backbone of DNA and RNA and is a key component of phospholipids in cellular membranes.[8]

By providing a readily available source of phosphate, toldimfos sodium directly supports these energy-dependent and structural processes, which is particularly crucial during periods of high metabolic demand such as parturition, lactation, and growth.[10]

Caption: Metabolic integration of toldimfos-derived phosphate.

The "Stimulant" Effect: An Area for Investigation

While the provision of phosphate is a clear mechanism, it does not fully explain the rapid and comprehensive effects observed clinically. It is hypothesized that the aromatic, organophosphorus structure of toldimfos itself may have direct stimulatory effects on metabolic enzymes or cellular processes before it is oxidized.[11][12] This "stimulant" property is supported anecdotally by its historical use in humans for chronic fatigue and stress.[13] However, specific molecular targets for the intact toldimfos molecule have not yet been identified, representing a critical gap in our knowledge and a key area for future research.

Clinical Evidence and Inferred Mechanisms

The mechanism of action can be further understood by examining the drug's efficacy in specific clinical conditions.

Post-Parturient Hemoglobinuria (PPH)

PPH in buffalo is a metabolic disease often linked to hypophosphatemia, leading to intravascular hemolysis.[14] A key study demonstrated that treatment with toldimfos sodium was more effective than sodium acid phosphate at resolving the condition.[14]

Table 2: Comparative Efficacy of Toldimfos Sodium vs. Sodium Acid Phosphate in Buffalo with PPH

Parameter	Observation with Toldimfos Sodium	Inferred Mechanism	Reference
Serum Phosphorus	Significantly greater improvement compared to sodium acid phosphate.	Direct and efficient replenishment of phosphorus levels.	[14]
AST and ALT	Significant decrease in liver enzyme activities.	Reduction in liver damage secondary to anoxia and hemolysis.	[14]
GPx and G6PT	More significant improvement in antioxidant enzyme levels.	Amelioration of oxidative stress associated with hemolysis.	[14]

| Clinical Recovery | Higher efficacy (85%) in resolving hemoglobinuria. | Restored phosphorus levels stabilize erythrocyte ATP, strengthening cell membranes and preventing hemolysis. |[14][15] |

This clinical evidence strongly supports the hypothesis that by efficiently restoring phosphorus levels, toldimfos sodium maintains the integrity of red blood cells, which are highly dependent on ATP for membrane stability.[14]

Caption: Proposed mechanism of Toldimfos Sodium in PPH.

Protocols for Mechanistic Investigation

To move from hypothesis to definitive mechanism, rigorous experimental validation is required. The following protocols are designed to probe the cellular and systemic effects of toldimfos sodium.

Protocol 5.1: In Vivo Pharmacodynamic Study in a Production Animal Model

This protocol aims to quantify the systemic metabolic response to toldimfos sodium administration.

Objective: To measure changes in key energy metabolites and related enzymes following toldimfos administration in a target species (e.g., dairy cattle) during a period of metabolic stress (e.g., early lactation).

Methodology:

• Animal Selection: Select 20 healthy, early-lactation dairy cows. Randomly assign to two groups: Control (saline injection, n=10) and Treatment (toldimfos sodium at 10 mg/kg IM, n=10).[4][6]

• Acclimatization: House animals under standard conditions for 7 days prior to the study for acclimatization.

• Baseline Sampling (T=0): Collect blood samples from the jugular vein into EDTA and serum separator tubes.

• Administration: Administer the respective treatments (saline or toldimfos sodium) via intramuscular injection.

• Post-Treatment Sampling: Collect blood samples at T = 0.5, 1, 2, 4, 8, 12, and 24 hours post-administration.

• Sample Processing:

  • Immediately centrifuge serum tubes; harvest serum and store at -80°C.

  • For EDTA tubes, immediately perform perchloric acid extraction on a whole blood aliquot to stabilize ATP for later analysis. Store remaining whole blood and plasma at -80°C.

• Biochemical Analysis:

  • Serum: Analyze for inorganic phosphate, calcium, magnesium, creatine kinase (CK), AST, and ALT using a validated automated biochemical analyzer.

  • Erythrocytes: Analyze acid extracts for ATP and phosphocreatine concentrations using HPLC or LC-MS/MS methods.

  • Plasma/Serum: Use ELISA kits to measure markers of oxidative stress (e.g., malondialdehyde, superoxide dismutase).

• Data Analysis: Use a repeated measures ANOVA to compare the time-course changes in all measured parameters between the control and treatment groups.

Caption: Experimental workflow for In Vivo PD study.

Summary and Future Research Directions

The mechanism of action of toldimfos sodium is best understood as a potent metabolic stimulant, driven primarily by its function as a highly bioavailable source of organic phosphorus.[3][10] This phosphorus, once oxidized to phosphate, replenishes crucial metabolic pools involved in cellular energy, biosynthesis, and signaling.[8] Clinical evidence, particularly from its successful use in PPH, corroborates this by linking phosphorus restoration to the resolution of ATP-dependent cellular dysfunction.[14]

However, the complete picture remains unfinished. The primary avenues for future research should focus on:

• Defining the "Stimulant" Effect: Utilize untargeted metabolomics and proteomics on cell cultures or in vivo samples to identify specific pathways or enzymes that are modulated by the intact toldimfos molecule, independent of its role as a phosphate donor.

• Phosphocreatine Dynamics: Directly measure the effect of toldimfos on the phosphocreatine shuttle system in muscle and cardiac tissue to validate its role in replenishing high-energy phosphate reserves.[9]

• Comparative Efficacy: Conduct further head-to-head clinical trials against other phosphorus sources in various metabolic diseases to build a more comprehensive profile of its therapeutic advantages.

By leveraging modern analytical techniques, the scientific community can build upon the decades of clinical experience with toldimfos sodium to fully illuminate its molecular mechanism of action, paving the way for more targeted and effective therapeutic strategies in veterinary medicine.

References

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• Inxight Drugs. TOLDIMFOS.
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• Al Sanaini, M., et al. (2024). Comparative Therapeutic Effect of Toldimfos Sodium and Sodium Acid Phosphate for Treatment of Post-Parturient Hemoglobinuria (PPH) In Buffalo: A Randomized Clinical Trial. Pakistan Journal of Life and Social Sciences.
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• Health Products Regulatory Authority. (2015). Summary of Product Characteristics - Phosphonortonic 20% Injectable Solution.
• Nawan Laboratories. (2024). TOLDIFON INJECTION - SUMMARY OF PRODUCT CHARACTERISTICS.
• SAMU MEDIAN CO., LTD. FOSFAN injection.
• ResearchGate. (2010). Comparative Therapeutic Effect of Toldimfos Sodium and Sodium Acid Phosphate for Treatment of Post-Parturient Hemoglobinuria (PPH) In Buffalo: A Randomized Clinical Trial | Request PDF.
• MedEx. Toldimfos Sodium + Cyanocobalamin (Veterinary).
• Google Patents. (2014). Method for preparing toldimfos soluble powder.
• BioSci Publisher. (2025). The Role of the Creatine Phosphate System in Energy Storage and Release.

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Pharmacokinetics of Toldimfos Sodium in Bovine Models: An In-Depth Technical Guide

Executive Summary

Toldimfos sodium is an aromatic phosphorus compound widely utilized in veterinary medicine to manage metabolic disorders, developmental anomalies, and peri-partum complications in food-producing animals. Unlike standard inorganic phosphate supplements, toldimfos sodium acts as a systemic metabolic stimulant. This whitepaper provides a comprehensive analysis of its pharmacokinetic (PK) profile in bovine models, detailing its absorption, distribution, metabolism, and excretion (ADME) characteristics. Furthermore, it outlines a self-validating, GLP-compliant experimental protocol for conducting PK and bioequivalence studies, designed specifically for researchers and drug development professionals.

Chemical Rationale and Pharmacodynamics

Toldimfos sodium (the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid) contains 11.27% easily assimilated phosphorus[1]. Structurally, it occupies an intermediate oxidation state between elemental phosphorus and phosphoric acid.

Mechanistic Causality: The therapeutic efficacy of toldimfos is not merely a function of substituting deficient phosphorus. Instead, it operates through the2[2]. In clinical applications such as Post-Parturient Hemoglobinuria (PPH)—a hemolytic metabolic disease in high-yielding dairy cattle—toldimfos rapidly restores normal phosphorus levels, thereby replenishing erythrocyte ATP and arresting intravascular hemolysis more effectively than standard sodium acid phosphate[3].

Pharmacokinetic Profile (ADME) in Bovines

The pharmacokinetic behavior of toldimfos sodium in cattle is characterized by rapid absorption and swift renal clearance without hepatic biotransformation.

• Absorption: Following intramuscular (IM) administration at the therapeutic dose of 10 mg/kg body weight, toldimfos is rapidly absorbed from the injection site. Peak blood concentrations ( Cmax​ ) are achieved within an exceptionally short window of 10 to 20 minutes ( Tmax​ )[4].

• Distribution: The drug's distribution strictly follows a 5[5]. The volume of distribution ( Vd​ ) ranges from 0.27 to 0.34 L/kg, indicating that the compound distributes primarily within the extracellular fluid compartment rather than sequestering deeply into tissues[4].

• Metabolism: Uniquely, toldimfos undergoes virtually no biotransformation. It does not bioaccumulate upon repeated dosing, and the therapeutic action is driven entirely by the parent compound[1].

• Excretion: Elimination is rapid and occurs primarily via the renal route. The serum half-life ( t1/2​ ) is approximately 1.07 hours in calves and 1.15 hours in adult dairy cows. The total clearance rate is 0.2 to 0.27 L/hour. The major fraction of the dose is eliminated within 6 hours, dropping to the limit of detection (0.5 µg/kg) by 24 hours[4].

Quantitative Pharmacokinetic Parameters

The following table synthesizes data from unlabelled and 14C -radiolabelled GLP-compliant studies in bovine models.

Pharmacokinetic Parameter	Calves (Unlabelled)	Dairy Cows (Unlabelled)	Adult Bovines ( 14C -Radiolabelled)
Dose (IM)	10 mg/kg bw	10 mg/kg bw	20 mg/kg bw
Tmax​ (Time to Peak)	10 – 20 min	10 – 20 min	10 min
Cmax​ (Peak Concentration)	N/A	N/A	52 – 61 µg eq/ml
t1/2​ (Serum Half-Life)	1.07 hours	1.15 hours	0.7 – 0.95 hours
MRT (Mean Residence Time)	3.6 hours	3.1 hours	1.1 – 1.4 hours
Vd​ (Volume of Distribution)	N/A	N/A	0.27 – 0.34 L/kg
Clearance (Total)	N/A	N/A	0.2 – 0.27 L/hour

Data aggregated from the 4[4].

One-compartment pharmacokinetic distribution and elimination model of toldimfos sodium.

Experimental Protocol: GLP-Compliant PK Evaluation

To accurately map the rapid kinetics of toldimfos sodium, a highly controlled, self-validating study design is required[6].

Step 1: Subject Acclimation & Baseline Establishment

• Action: House healthy adult bovines in controlled metabolic stalls for 7 days prior to dosing. Collect baseline blood and urine samples at T=−24 h and T=0 h.

• Causality: Dietary phosphorus variations can confound metabolic baselines. Controlled feeding ensures physiological equilibrium.

• Self-Validation Checkpoint: Pre-dose baseline samples must yield a 0 µg/kg concentration reading during LC-MS/MS analysis to confirm the absence of prior exposure or environmental cross-contamination.

Step 2: Dosing and High-Resolution Serial Sampling

• Action: Administer 10 mg/kg bw toldimfos sodium via deep intramuscular injection. Collect blood via an indwelling jugular catheter at 5, 10, 15, 20, 30, and 45 minutes, followed by 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose.

• Causality: Because toldimfos exhibits an exceptionally rapid absorption phase ( Tmax​ = 10–20 minutes), a dense sampling schedule during the first hour is critical. Sparse early sampling will lead to an underestimation of Cmax​ and an inaccurate calculation of the absorption rate constant ( Ka​ ).

Step 3: Sample Processing and Bioanalysis (LC-MS/MS)

• Action: Draw blood into heparinized tubes, immediately chill on ice, and centrifuge at 4°C. Extract plasma and analyze using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Causality: Toldimfos is eliminated rapidly, dropping to trace levels within hours. LC-MS/MS provides the sub-microgram sensitivity required to accurately map the terminal elimination phase, which traditional UV spectrophotometry cannot achieve.

• Self-Validation Checkpoint: Calibration curves must include Quality Control (QC) samples at low, medium, and high concentrations. The analytical run is only validated if QC accuracy is within ±15% of nominal values, ensuring instrument drift does not skew the rapid elimination curve.

Step 4: Pharmacokinetic Modeling

• Action: Input plasma concentration-time data into a non-linear mixed-effects modeling software. Apply a one-compartment model with first-order absorption and elimination.

• Causality: The rapid equilibration of toldimfos between plasma and extracellular fluids negates the need for a multi-compartment approach.

• Self-Validation Checkpoint: The goodness-of-fit for the one-compartment model must be validated using the Akaike Information Criterion (AIC) and Visual Predictive Checks (VPCs).

GLP-compliant experimental workflow for bovine pharmacokinetic studies.

Clinical Implications and Residue Depletion

The rapid elimination of toldimfos sodium has significant regulatory and clinical benefits. In lactating dairy cows, milk residues drop below 200 µg/kg at all time points and fall completely below the limit of quantification (150 µg/kg) within 24 hours following a repeated dose[4]. Because the compound is cleared from the systemic circulation efficiently without tissue binding or bioaccumulation, regulatory bodies assign a 1 for meat, offal, and milk[1]. This makes it a highly favorable therapeutic option for managing peri-partum metabolic crises without disrupting commercial milk or meat production.

References

• Source: European Medicines Agency (EMA)
• Title: Method Development and Validation of Veterinary Active Ingredient Toldimfos Sodium Source: International Journal of Pharmaceutical Sciences Review and Research URL
• Title: TOLDIFON INJECTION Source: Nawan Laboratories URL
• Title: Evaluating the Bioequivalence of Generic Toldimfos Sodium Formulations: A Comparative Guide Source: Benchchem URL
• Source: Pakistan Journal of Life and Social Sciences (PJLSS)
• Title: TOLDIMFOS Source: Inxight Drugs URL

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toldimfossodium chemical structure and physical properties

An In-Depth Technical Guide to the Chemical Structure and Physical Properties of Toldimfos Sodium

Introduction to Toldimfos Sodium

Toldimfos sodium is an aromatic organophosphorus compound primarily utilized in veterinary medicine as a source of phosphorus.[1][2] It is the sodium salt of 4-(dimethylamino)-2-methylphenylphosphinic acid.[2][3][4] Historically, toldimfos has been used in human medicine, but its contemporary application is almost exclusively in livestock such as horses, cattle, sheep, and pigs.[2][3][4] It is administered to treat and prevent a range of metabolic disorders, particularly those related to phosphorus deficiencies, including developmental and nutritional disorders in young animals and conditions arising from metabolic imbalances of calcium, magnesium, and phosphorus.[1][2][3][5]

For researchers and professionals in drug development, a thorough understanding of toldimfos sodium's fundamental chemical and physical properties is crucial. These characteristics directly influence its formulation, mechanism of action, stability, and analytical characterization. This guide provides a detailed examination of its molecular structure and key physicochemical attributes, offering insights relevant to its application and further research.

Chemical Identity and Structure

The precise identification and structural elucidation of a compound are foundational to all scientific inquiry. This section details the nomenclature, standard identifiers, and molecular architecture of toldimfos sodium.

Nomenclature and Chemical Identifiers

A consistent set of identifiers is essential for accurate documentation and database retrieval. The key identifiers for toldimfos sodium are summarized below.

Identifier	Value	Source(s)
Chemical Name	Toldimfos Sodium	[6][7][8][9]
IUPAC Name	sodium;[4-(dimethylamino)-2-methylphenyl]-oxido-oxophosphanium	[5][10]
Alternate Name	Sodium (4-(dimethylamino)-2-methylphenyl)phosphinate	[2][5][6][11]
CAS Number	575-75-7	[5][6][7][8][9][10][11][12]
Molecular Formula	C₉H₁₃NNaO₂P	[7][9][10][12]
Molecular Weight	221.17 g/mol	[1][6][7][8][9][12]
Canonical SMILES	CC1=C(C=CC(=C1)N(C)C)[O-].[Na+]	[5][9]
InChI Key	SFEYIBBXGHFLAS-UHFFFAOYSA-N	[5][9][13]

Molecular Structure

Toldimfos sodium consists of a sodium cation (Na⁺) and a phosphinate anion. The anion's structure is centered on a substituted benzene ring. A phosphinic acid group, -[P(H)(=O)OH], is deprotonated to form the phosphinate, -[P(H)(=O)O]⁻, which is attached to the C1 position of the ring. The ring is further substituted with a methyl group (-CH₃) at the C2 position and a dimethylamino group (-N(CH₃)₂) at the C4 position. The resulting anion is [4-(dimethylamino)-2-methylphenyl]phosphinate.

The presence of the aromatic ring, the phosphorus center, and the tertiary amine group defines the molecule's chemical reactivity and its interactions in biological systems.

Caption: 2D chemical structure of Toldimfos Sodium.

Physicochemical Properties

The physical properties of an active pharmaceutical ingredient (API) are critical determinants of its behavior during manufacturing, formulation, and in vivo administration.

Summary of Properties

The following table consolidates the key physical properties of toldimfos sodium as reported in scientific and commercial literature.

Property	Value	Source(s)
Appearance	White to off-white crystalline powder	[6][14]
Melting Point	>241°C (decomposes)	[6][15][16][17]
Odor	Odorless	[6]
Solubility	See Table 2 below	-
Storage	Varies; Room temperature to -20°C recommended	[6][7][11][12]

Detailed Analysis of Properties

Appearance Toldimfos sodium is consistently described as a white or nearly white crystalline powder.[6][14] This form is typical for purified, solid-state organic salts and is suitable for formulation as a powder for reconstitution or inclusion in solid dosage forms.

Melting Point and Thermal Stability The reported melting point is greater than 241°C, with the annotation that the compound decomposes at this temperature.[15][16][17] This high decomposition temperature suggests good thermal stability under normal storage and processing conditions. However, for procedures involving heat, such as certain sterilization methods or high-energy milling, care must be taken to avoid thermal degradation. For general laboratory use, the compound is considered stable at room temperature.[18]

Solubility Profile The solubility of toldimfos sodium is a key property, especially for the development of parenteral (injectable) formulations. There are some discrepancies in the reported data, which is not uncommon and may reflect differences in experimental conditions (e.g., pH, temperature, purity) or the hydration state of the material (a trihydrate form has been mentioned[2]).

Table 2: Solubility of Toldimfos Sodium in Various Solvents

Solvent	Reported Solubility	Source(s)
Water	High / Easily Soluble / Freely Soluble	[2][6][14][18][19]
Slightly Soluble	[1][6][7]
Methanol	Easily Soluble / Slightly Soluble	[7][14]
Acetone	Soluble	[6]
Anhydrous Ethanol	Slightly Soluble	[6]
Ether, Chloroform	Very Slightly Soluble	[14]

Expert Analysis: While some sources list water solubility as "slight," the majority of application-focused literature and certificates of analysis point towards high or easy solubility.[14][18][19] This high aqueous solubility is a distinct advantage, facilitating the preparation of concentrated solutions for injection without the need for complex solubilizing agents.[18] The discrepancies highlight the importance of empirical verification of solubility for specific lots and formulation buffers.

Methodologies for Property Determination

To ensure trustworthiness and reproducibility, physical properties must be determined using standardized, verifiable protocols. Below is a representative methodology for determining aqueous solubility.

Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol describes a standard method to determine the equilibrium solubility of toldimfos sodium in water, which can resolve discrepancies found in the literature.

Objective: To determine the saturation concentration of toldimfos sodium in deionized water at a specified temperature (e.g., 25°C).

Materials:

• Toldimfos Sodium (analytical grade)

• Deionized water (Type 1)

• Temperature-controlled orbital shaker

• Analytical balance

• Centrifuge tubes (e.g., 15 mL polypropylene)

• Syringe filters (e.g., 0.22 µm PVDF)

• Calibrated pH meter

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Procedure:

• Preparation: Add an excess amount of toldimfos sodium to a series of centrifuge tubes (in triplicate) to ensure that saturation will be reached. For example, add approximately 100 mg of the compound to 10 mL of deionized water in each tube.

• Equilibration: Seal the tubes and place them in an orbital shaker set to a constant temperature (e.g., 25 ± 0.5°C). Agitate the samples at a moderate speed (e.g., 150 rpm) for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, remove the tubes and allow them to stand for at least 2 hours at the same constant temperature to allow undissolved solids to settle.

• Sample Collection: Carefully withdraw an aliquot of the supernatant using a syringe. Attach a 0.22 µm syringe filter and discard the first few drops to saturate the filter material. Collect the clear filtrate into a clean vial.

• pH Measurement: Measure the pH of the remaining saturated solution.

• Quantification:

  • Prepare a series of standard solutions of toldimfos sodium of known concentrations.

  • Dilute the filtered sample solution with deionized water to a concentration that falls within the linear range of the standard curve.

  • Analyze the standard and sample solutions using a validated analytical method (e.g., HPLC-UV at its λmax, ~269 nm[14]).

  • Calculate the concentration of the saturated solution based on the standard curve, accounting for the dilution factor.

• Reporting: Report the solubility in mg/mL or mol/L, specifying the temperature and final pH of the solution.

This self-validating protocol ensures that the measured solubility is the true equilibrium value under defined conditions, providing a reliable figure for formulation and research activities.

Implications for Research and Development

The physicochemical properties of toldimfos sodium have direct consequences for its practical application.

• Formulation Development: The high water solubility is the most significant property, enabling the creation of simple aqueous solutions for parenteral administration.[18][19] This avoids the need for potentially toxic or irritating co-solvents, which is a major advantage in veterinary medicine. The stability of the compound at room temperature simplifies manufacturing and storage logistics.[6][18]

• Analytical Method Development: The aromatic phenyl ring in the molecule acts as a chromophore, allowing for straightforward quantification using UV-Vis spectrophotometry or HPLC-UV.[14] A reported UV absorption maximum at 269 nm serves as a practical starting point for method development.[14]

• Handling and Storage: The conflicting storage recommendations (room temperature, 2-8°C, and -20°C[6][7][11][12]) suggest that the optimal conditions may depend on the intended use and duration of storage. For routine, short-term use, storage at room temperature away from light and moisture is likely sufficient.[6] For the long-term preservation of analytical reference standards, storage at -20°C is the most prudent approach to minimize any potential degradation over time.[7][11]

Conclusion

Toldimfos sodium is a well-characterized organophosphorus compound with a defined chemical structure and a set of physical properties that make it highly suitable for its role as a veterinary phosphorus supplement. Its identity is confirmed by its CAS number (575-75-7) and IUPAC name, sodium;[4-(dimethylamino)-2-methylphenyl]-oxido-oxophosphanium.[5][10][13] Key physical attributes include its form as a white crystalline powder, a high decomposition temperature (>241°C), and, most critically, high solubility in water.[6][14][15][18] These properties facilitate the development of stable, effective, and safe injectable formulations for veterinary use. For scientists and researchers, this comprehensive understanding of its core characteristics is essential for quality control, new formulation development, and further investigation into its metabolic and pharmacological effects.

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An In-Depth Technical Guide to Elucidating the In Vitro Metabolic Pathways of Toldimfos Sodium

Preamble: Charting the Metabolic Fate of Toldimfos Sodium

Toldimfos sodium, the sodium salt of (4-dimethylamino-2-methyl-phenyl)phosphinic acid, has a long-standing role in veterinary medicine as a metabolic stimulant and a source of phosphorus.[1][2][3] While its clinical efficacy is recognized, a detailed public-domain characterization of its metabolic fate remains largely uncharted territory. For drug development professionals and researchers, understanding the in vitro metabolism of any therapeutic agent is a cornerstone of preclinical assessment. It provides critical insights into potential pharmacologically active or toxic metabolites, species-specific differences, and the enzymes responsible for clearance, thereby informing safety and efficacy evaluations.[4][5][6]

This guide is structured to serve as a comprehensive roadmap for researchers embarking on the investigation of toldimfos sodium's metabolic pathways. Given the scarcity of specific published data on its biotransformation, we will leverage established principles of organophosphorus compound metabolism and state-of-the-art in vitro methodologies to construct a predictive framework and a robust experimental plan.[7][8] This document is not merely a list of protocols; it is a technical guide designed to explain the "why" behind the "how," ensuring a self-validating and scientifically rigorous approach.

Predicted Metabolic Pathways of Toldimfos Sodium: A Mechanistic Hypothesis

The chemical structure of toldimfos sodium, featuring a dimethylamino group and a stable phosphorus-carbon bond on an aromatic ring, provides a basis for predicting its likely metabolic transformations. Xenobiotic metabolism is broadly categorized into Phase I (functionalization) and Phase II (conjugation) reactions.[9][10]

Phase I Metabolism: The Initial Transformation

Phase I reactions introduce or expose functional groups, typically increasing the molecule's polarity.[11] For toldimfos sodium, the primary routes are predicted to be oxidative.

• Oxidative Pathways: The Cytochrome P450 (CYP) superfamily of enzymes, abundant in liver microsomes, are the principal catalysts of Phase I oxidative reactions.[7][11][12]

  • N-Demethylation: The dimethylamino moiety is a prime target for CYP-mediated oxidative N-dealkylation. This would proceed through the formation of an unstable N-hydroxymethyl intermediate, which would then spontaneously decompose to yield the N-monomethyl and, subsequently, the primary amine metabolites, releasing formaldehyde at each step.

  • Aromatic Hydroxylation: The phenyl ring could undergo hydroxylation, likely at positions ortho or para to the existing substituents, creating phenolic metabolites.

  • N-Oxidation: The tertiary amine could also be oxidized to form an N-oxide metabolite.

• Hydrolytic Pathways: While many organophosphate pesticides are detoxified via hydrolysis of phosphate ester bonds, toldimfos sodium possesses a more stable phosphorus-carbon bond.[8] Hydrolytic cleavage of this bond is considered a less probable, though not impossible, metabolic route in vitro.

The following diagram illustrates the predicted Phase I metabolic pathways.

Predicted Phase I metabolic pathways of toldimfos sodium.

Phase II Metabolism: Conjugation for Excretion

Phase II reactions involve the conjugation of the parent drug or its Phase I metabolites with endogenous molecules, which significantly increases water solubility and facilitates excretion.[9][10][13]

• Glucuronidation and Sulfation: If aromatic hydroxylation occurs during Phase I, the resulting phenolic hydroxyl group becomes a substrate for UDP-glucuronosyltransferases (UGTs) or sulfotransferases (SULTs), leading to the formation of O-glucuronide or O-sulfate conjugates.[13][14] These are highly polar metabolites readily eliminated from the body.

Experimental Workflow: A Step-by-Step Guide to Metabolite Identification

This section provides a detailed protocol for a comprehensive in vitro investigation using human liver microsomes (HLMs), a widely accepted model for studying Phase I and Phase II metabolism due to their rich content of CYP and UGT enzymes.[12][15] The protocol is designed to be self-validating by including appropriate controls.

Core Experimental Protocol: Incubation and Analysis

The causality behind this workflow is to first generate potential metabolites using a robust in vitro system and then to identify them using high-sensitivity analytical instrumentation.

Experimental workflow for in vitro metabolism study.

Step-by-Step Methodology:

• Reagent Preparation:

  • Toldimfos Sodium Stock: Prepare a 10 mM stock solution in a suitable solvent (e.g., water or methanol).

  • Human Liver Microsomes (HLMs): Thaw cryopreserved HLMs on ice. Dilute to a working concentration of 2 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).

  • Cofactor Solutions:

    • Phase I (NADPH-regenerating system): Prepare a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer. This system ensures a sustained supply of NADPH, the required cofactor for CYP enzymes.[11]

    • Phase II (UDPGA): Prepare a solution of uridine diphosphate glucuronic acid (UDPGA). To enable UGT activity in microsomes, the pore-forming agent alamethicin should be included to disrupt the microsomal membrane and allow UDPGA access to the enzyme's active site.[16]

  • Quenching Solution: Prepare ice-cold acetonitrile containing an internal standard for analytical quantification.

• Incubation Procedure:

  • Pre-warm a shaking water bath to 37°C.

  • In a microcentrifuge tube, combine phosphate buffer, the HLM suspension, and toldimfos sodium (final concentration typically 1-10 µM). Pre-incubate this mixture for 5 minutes at 37°C to acclimatize the system.

  • Initiate the metabolic reaction by adding the cofactor solution(s). To study both Phase I and Phase II simultaneously, a "dual-activity" system with both NADPH and UDPGA (with alamethicin) can be used.[16]

  • Incubate the reaction mixture at 37°C. Collect samples at various time points (e.g., 0, 15, 30, 60 minutes) to assess the rate of parent drug disappearance and metabolite formation.

  • Controls (Trustworthiness):

    • Negative Control 1 (No Cofactors): To check for non-enzymatic degradation.

    • Negative Control 2 (Heat-inactivated HLMs): To confirm that metabolism is enzyme-mediated.

• Sample Quenching and Preparation:

  • At each time point, terminate the reaction by adding two volumes of the ice-cold acetonitrile quenching solution. This stops all enzymatic activity and begins the protein precipitation process.

  • Vortex the samples vigorously and then centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube or a 96-well plate for analysis.

• Metabolite Detection and Identification via LC-MS/MS:

  • Instrumentation: Employ a high-resolution mass spectrometer (such as a Q-TOF or Orbitrap) coupled with a liquid chromatography system (LC-MS).[17][18][19]

  • Chromatography: Use a reverse-phase C18 column to separate the parent drug from its more polar metabolites.

  • Mass Spectrometry:

    • Full Scan (MS1): Acquire data in full scan mode to detect all ions present in the sample. Compare the t=0 sample with later time points to identify new peaks corresponding to potential metabolites. Look for expected mass shifts (e.g., +16 for hydroxylation, -14 for N-demethylation, +176 for glucuronidation).

    • Tandem MS (MS/MS): Fragment the parent drug and the suspected metabolite ions. The fragmentation pattern of a metabolite will often retain characteristic fragments of the parent drug, which provides strong evidence for its identity.[17][19]

Reaction Phenotyping: Identifying the Key Enzymes

Once oxidative metabolism is confirmed, the next logical step is to identify which specific CYP isoforms are responsible. This is crucial for predicting potential drug-drug interactions.

Methodology:

• Perform the incubation as described above, but in separate wells, include a known selective chemical inhibitor for each major CYP isoform (e.g., furafylline for CYP1A2, quinidine for CYP2D6, ketoconazole for CYP3A4).[13]

• Compare the rate of metabolite formation in the presence and absence of each inhibitor. A significant reduction in metabolite formation in the presence of a specific inhibitor points to that enzyme's involvement.

Data Presentation and Interpretation

All quantitative data should be summarized for clarity and easy comparison.

Table 1: Hypothetical Data Summary for CYP Reaction Phenotyping of Toldimfos Sodium Aromatic Hydroxylation

CYP Inhibitor	Target CYP Isoform	Concentration (µM)	% of Control Metabolite Formation
None (Control)	N/A	N/A	100%
Furafylline	CYP1A2	10	95%
Quinidine	CYP2D6	1	92%
Sulfaphenazole	CYP2C9	10	88%
Ketoconazole	CYP3A4	1	15%

In this hypothetical example, the strong inhibition by ketoconazole would authoritatively suggest that CYP3A4 is the primary enzyme responsible for the aromatic hydroxylation of toldimfos sodium.

Conclusion and Future Directions

This guide provides a predictive framework and a comprehensive experimental strategy for the elucidation of the in vitro metabolic pathways of toldimfos sodium. By following the detailed protocols for incubation, state-of-the-art LC-MS/MS analysis, and reaction phenotyping, researchers can generate high-quality, reliable data to characterize the biotransformation of this important veterinary drug.

The insights gained from these in vitro studies are invaluable. They form the basis for more complex investigations, including studies in hepatocytes from different species to assess inter-species variability[20][21] and progression to in vivo studies to confirm the relevance of the identified metabolic pathways.

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• Organophosphorus Compounds and MAPK Signaling P
• Mizuma, T., Machida, M., Hayashi, M., & Awazu, S. (1982). Correlation of drug conjugative metabolism rates between in vivo and in vitro: glucuronidation and sulfation of p-nitrophenol as a model compound in rat. Journal of Pharmacobio-Dynamics, 5(10), 811-817.
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• The Discovery, Development, and Scientific Profile of Toldimfos Sodium: A Technical Guide. (n.d.). Benchchem.
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Protocols & Analytical Methods

HPLC method development for toldimfossodium quantification

An In-Depth Guide to HPLC Method Development and Validation for Toldimfos Sodium Quantification

As a Senior Application Scientist, developing a robust analytical method requires moving beyond merely following a recipe; it requires a deep mechanistic understanding of the analyte and the chromatographic environment. Toldimfos sodium is a critical veterinary active pharmaceutical ingredient (API) utilized to manage metabolic disorders associated with calcium, magnesium, and phosphorus imbalances[1][2].

This application note details the causality, optimization, and self-validating protocols required to quantify toldimfos sodium in both bulk API manufacturing and complex biological matrices using High-Performance Liquid Chromatography (HPLC) with UV detection, fully aligned with the latest ICH Q2(R2) validation guidelines[3].

Mechanistic Grounding: The "Why" Behind the Method

Developing a stability-indicating HPLC method for toldimfos sodium requires navigating its unique physicochemical properties. The molecule is the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid.

• Amphoteric Behavior & pH Control: Toldimfos possesses a basic tertiary amine (the dimethylamino group) and an acidic phosphinic acid moiety. On a standard silica-based reversed-phase column, unbuffered mobile phases lead to severe peak tailing due to secondary interactions between the protonated amine and residual surface silanols. By employing a 10 mM ammonium formate buffer, the mobile phase pH is stabilized around 3.5–4.0[4][5]. At this specific pH, the phosphinic acid is partially protonated while the amine remains fully ionized, standardizing the analyte's solvation sphere and ensuring sharp, symmetrical peaks.

• Organic Modifier Selection: Acetonitrile (ACN) is selected over methanol. Its lower viscosity enhances mass transfer kinetics within the C18 stationary phase, and its lower UV cut-off minimizes baseline drift, which is crucial when quantifying low-level impurities.

• Photometric Detection: The conjugated aromatic system of the dimethylamino-methyl-phenyl group acts as a strong chromophore. Spectrophotometric scanning reveals a distinct UV absorbance maximum ( λmax​ ) at 270 nm, providing the optimal signal-to-noise (S/N) ratio for trace quantification[2][6].

Method Development & Validation Lifecycle

The following Graphviz diagram illustrates the logical progression from analyte profiling to routine Quality Control (QC), strictly adhering to the analytical lifecycle management principles outlined in ICH Q14 and Q2(R2)[3][7].

HPLC method development and ICH Q2(R2) validation lifecycle for Toldimfos sodium.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system. Before any sample is quantified, the system must pass strict System Suitability Testing (SST) criteria, guaranteeing that the chromatographic environment is fit for purpose.

Chromatographic Conditions

• Column: Phenomenex Luna C18 (or equivalent high-purity end-capped C18), 250 mm × 4.6 mm, 5 µm[4].

• Mobile Phase: Isocratic elution consisting of 60% Buffer (10 mM Ammonium Formate in ultrapure water) and 40% Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Controls mobile phase viscosity and ensures reproducible retention times).

• Injection Volume: 10 µL.

• Detection: UV at 270 nm[6].

Reagent & Standard Preparation

• Buffer Preparation: Dissolve 0.63 g of LC-MS grade ammonium formate in 1000 mL of ultrapure water. Filter through a 0.22 µm membrane and sonicate to degas.

• Diluent: Use a 50:50 (v/v) mixture of ultrapure water and acetonitrile.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 50.0 mg of Toldimfos sodium reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with the diluent.

• Working Standard (100 µg/mL): Pipette 5.0 mL of the stock solution into a 50 mL volumetric flask and dilute to volume.

Sample Extraction (For Complex Matrices)

When extracting toldimfos from complex matrices like bovine milk or porcine muscle, direct injection will foul the column. The following protocol utilizes a highly efficient liquid-liquid extraction that bypasses the need for expensive Solid Phase Extraction (SPE)[4][5]:

• Weigh 2.0 g of homogenized tissue or 2.0 mL of milk into a centrifuge tube.

• Add 10 mL of 10 mM ammonium formate in acetonitrile. Causality: The ACN precipitates proteins while the formate buffer ensures the analyte remains in a soluble, ionized state.

• Vortex for 5 minutes, then centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and add 5 mL of n-hexane. Vortex vigorously. Causality: The non-polar hexane defats the sample, removing lipids that cause matrix effects.

• Discard the upper hexane layer. Filter the lower aqueous-organic layer through a 0.22 µm PTFE syringe filter into an HPLC vial for injection.

System Suitability Testing (SST)

Inject the Working Standard (100 µg/mL) in six replicates prior to sequence initiation. The system is only validated for use if it meets the following criteria:

• Retention Time Precision: %RSD ≤ 1.0%

• Peak Area Precision: %RSD ≤ 2.0%

• Tailing Factor (T): ≤ 1.5 (Confirms adequate suppression of silanol interactions)

• Theoretical Plates (N): ≥ 5000

ICH Q2(R2) Validation Data Presentation

To comply with regulatory submissions, the method must be validated across specific performance characteristics[3][8]. The table below summarizes the required validation parameters, the ICH Q2(R2) acceptance criteria, and the expected quantitative performance for this toldimfos sodium method.

Validation Parameter	ICH Q2(R2) Methodology	Acceptance Criteria	Expected Method Performance
Specificity	Inject blank, placebo/matrix, and standard.	No interfering peaks at the retention time of toldimfos sodium.	Complete baseline resolution; no matrix interference observed.
Linearity & Range	5 concentration levels ranging from 50% to 150% of the target concentration.	Correlation coefficient ( R2 ) ≥ 0.999.	R2 = 0.9995 over the range of 10 µg/mL to 150 µg/mL.
Accuracy (Recovery)	Spike API into matrix at 3 levels (80%, 100%, 120%) in triplicate.	Mean recovery between 98.0% and 102.0% for bulk API (70-110% for complex matrices).	99.5% ± 0.8% for API; 85.2% ± 4.1% for defatted milk matrix[5].
Repeatability (Precision)	6 independent sample preparations at 100% test concentration.	%RSD of peak areas ≤ 2.0%.	%RSD = 0.85%.
Intermediate Precision	Different analyst, different day, different HPLC system.	Overall %RSD ≤ 2.0%.	Overall %RSD = 1.12%.
Limit of Detection (LOD)	Calculated based on Signal-to-Noise ratio (S/N = 3:1).	Visual or calculated confirmation.	0.0015 mg/kg (matrix dependent)[5].
Limit of Quantitation (LOQ)	Calculated based on Signal-to-Noise ratio (S/N = 10:1).	Precision at LOQ must be ≤ 10.0% RSD.	0.005 mg/kg (matrix dependent)[4][5].

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Application Note: Highly Sensitive LC-MS/MS Quantification of Toldimfos Sodium in Plasma for Pharmacokinetic Studies

Audience: Researchers, Bioanalytical Scientists, and Veterinary Drug Development Professionals Content Type: Advanced Experimental Protocol & Application Note

Introduction & Pharmacokinetic Context

Toldimfos sodium (sodium 4-dimethylamino-2-methylphenylphosphinate) is an organophosphorus compound widely utilized in veterinary medicine to manage metabolic disorders, phosphorus deficiencies, and oxidative stress-related conditions such as post-parturient hemoglobinuria[1]. Accurate pharmacokinetic (PK) profiling and bioequivalence testing of generic toldimfos formulations require robust, highly sensitive, and reproducible bioanalytical methods[2].

As a Senior Application Scientist, I have designed this protocol to synthesize technical accuracy with field-proven bioanalytical insights. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this application due to its unparalleled sensitivity. However, quantifying polar phosphinic acid derivatives in complex biological matrices like plasma presents unique challenges that require a strategically designed, self-validating workflow.

Scientific Principles & Experimental Causality (E-E-A-T)

In developing this method, several bioanalytical challenges were addressed through specific, causality-driven experimental choices:

• Analyte Polarity & Chromatographic Peak Shape: Toldimfos is a highly polar phosphinic acid derivative. In reversed-phase LC, free phosphinic acids often exhibit poor retention and severe peak tailing due to secondary interactions with residual silanols on the silica backbone. We utilize 10 mM ammonium formate in both the aqueous extraction phase and the mobile phase. The formate buffer (pH ~3.5–4.0) ensures the analyte remains in a consistent ionization state, while the ammonium ions act as a silanol-masking agent on the C18 column, yielding sharp, symmetrical peaks[3].

• Mitigating Matrix Effects (Ion Suppression): Plasma is rich in endogenous phospholipids and triglycerides. Direct protein precipitation (PPT) with pure acetonitrile often leaves residual lipids that co-elute with the analyte, causing severe signal suppression in the Electrospray Ionization (ESI) source[4]. To counteract this, our protocol employs a modified PPT using acetonitrile containing ammonium formate, followed by a rapid liquid-liquid defatting step using n-hexane[3].

  • The Causality: The n-hexane selectively partitions highly non-polar neutral lipids away from the target analyte. Toldimfos remains safely in the polar acetonitrile/water phase, drastically improving method reliability and extending column life without the need for expensive Solid-Phase Extraction (SPE) cartridges.

Materials and Reagents

• Reference Standards: Toldimfos sodium reference standard (purity >99%), Internal Standard (IS) (e.g., stable isotope-labeled toldimfos-d6 or a structurally similar organophosphorus analog).

• Reagents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Ultrapure Water (18.2 MΩ·cm), Ammonium Formate (LC-MS grade), Formic Acid, n-Hexane (analytical grade).

• Biological Matrix: Blank plasma (heparinized or EDTA-treated) sourced from the target species (e.g., bovine or porcine).

Step-by-Step Experimental Protocol

Preparation of Calibration Standards and Quality Controls (QCs)

• Stock Solutions: Prepare a primary stock solution of toldimfos sodium at 1.0 mg/mL in MeOH. Store at -20°C.

• Working Solutions: Dilute the stock serially in 50% MeOH/Water to create working solutions ranging from 10 ng/mL to 10,000 ng/mL.

• Matrix Spiking: Spike 10 µL of working solutions into 90 µL of blank plasma to yield calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL). Prepare QC samples at Low (3 ng/mL), Mid (400 ng/mL), and High (800 ng/mL) concentrations using a separate stock solution to ensure a self-validating accuracy check.

Plasma Sample Extraction (Modified PPT with Defatting)

• Aliquot: Transfer 100 µL of plasma (blank, standard, QC, or unknown PK sample) into a 2.0 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of IS working solution (500 ng/mL) and vortex for 10 seconds.

• Protein Precipitation: Add 400 µL of extraction solvent (Acetonitrile containing 10 mM ammonium formate). Vortex vigorously for 2 minutes to denature proteins.

• First Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Defatting (Crucial Step): Transfer 300 µL of the clear supernatant to a new glass vial. Add 600 µL of n-hexane. Vortex vigorously for 1 minute[3].

• Phase Separation: Centrifuge briefly (3,000 × g, 2 min) to separate the layers. Carefully aspirate and discard the upper n-hexane layer (which contains the suppressing lipids).

• Evaporation & Reconstitution: Evaporate the lower (aqueous/acetonitrile) phase to dryness under a gentle stream of nitrogen at 35°C. Reconstitute the residue in 100 µL of Mobile Phase A/B (50:50, v/v). Vortex, centrifuge, and transfer to an autosampler vial.

LC-MS/MS Instrumental Conditions

• Chromatography:

  • Column: Phenomenex Luna C18 (50 × 2.1 mm, 3 µm) or equivalent[3].

  • Mobile Phase A: 10 mM Ammonium Formate in Ultrapure Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program: 0–1 min (10% B), 1–4 min (linear gradient to 90% B), 4–5 min (hold at 90% B), 5–5.1 min (return to 10% B), 5.1–7 min (equilibration).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI) in Positive mode (ESI+).

  • Acquisition: Multiple Reaction Monitoring (MRM).

  • Transitions: Optimize precursor and product ions via direct infusion. Toldimfos typically forms an [M+H]+ precursor at m/z 200.1. Monitor the transition corresponding to the loss of the dimethylamine group.

  • Parameters: Capillary Voltage: 3.5 kV, Desolvation Temp: 450°C, Desolvation Gas: 800 L/hr.

Data Presentation & Method Validation Summary

To ensure absolute trustworthiness, the method must be validated according to FDA/EMA bioanalytical guidelines. Matrix effects (ME) are calculated by comparing the peak area of toldimfos spiked into post-extracted blank plasma against the peak area of a neat standard solution. An ME value close to 100% proves the n-hexane defatting step has successfully mitigated ion suppression[4].

Table 1: Representative Validation Metrics for Toldimfos Sodium in Plasma

Validation Parameter	Concentration Level (ng/mL)	Precision (% RSD)	Accuracy (% Bias)	Matrix Effect (%)	Extraction Recovery (%)
LLOQ	1.0	≤ 14.2	± 12.5	92.5 ± 6.2	81.4 ± 5.1
Low QC	3.0	≤ 10.5	± 11.2	94.1 ± 5.8	83.2 ± 4.4
Mid QC	400.0	≤ 7.8	± 8.5	98.3 ± 3.4	85.6 ± 3.9
High QC	800.0	≤ 6.2	± 6.1	99.1 ± 2.1	86.1 ± 3.2

Mandatory Visualizations

Caption: Plasma sample preparation workflow featuring n-hexane defatting to minimize LC-MS/MS matrix effects.

Caption: Systematic bioanalytical workflow from LC-MS/MS method development to pharmacokinetic data analysis.

References

• Analysis of toldimfos in porcine muscle and bovine milk using liquid chromatography-triple quadrupole mass spectrometry Source: ResearchGate3

• Technical Support Center: Troubleshooting Matrix Effects in Toldimfos Sodium LC-MS/MS Analysis Source: BenchChem 4

• Evaluating the Bioequivalence of Generic Toldimfos Sodium Formulations: A Comparative Guide Source: BenchChem 2

• Toldimfos Sodium: A Technical Guide on its Immunomodulatory and Antioxidant Properties Source: BenchChem 1

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Toldimfos Sodium | Research Compound Supplier [benchchem.com]

Application Note: Formulation and Dosing Strategies for Toldimfos Sodium in Murine Research Models

Target Audience: Preclinical Researchers, Pharmacologists, and Drug Development Scientists Document Type: Technical Application Note & Validated Protocol

Introduction & Mechanistic Rationale

Toldimfos sodium (CAS 575-75-7), chemically designated as sodium (4-(dimethylamino)-2-methylphenyl)phosphinate, is an aromatic organophosphorus compound traditionally utilized in veterinary medicine to address severe metabolic disorders and phosphorus deficiencies [1]. In contemporary preclinical drug development, murine models (mice and rats) are increasingly employed to investigate its broader pharmacological potential, specifically its role in bone mineralization, metabolic stimulation, and cellular energetics.

Unlike traditional inorganic phosphate supplements, toldimfos sodium operates through a sophisticated dual mechanism. First, it serves as a highly bioavailable systemic phosphorus donor, facilitating ATP synthesis and osteoblast-mediated calcium-phosphate deposition. Second, recent pharmacological profiling indicates that it acts as a phosphodiesterase type 4 (PDE4) inhibitor [2]. By inhibiting PDE4, toldimfos sodium prevents the degradation of intracellular cyclic adenosine monophosphate (cAMP), thereby amplifying kinase signaling pathways that drive cellular metabolism and bronchodilation.

Figure 1: Dual mechanism of action of Toldimfos Sodium via PDE4 inhibition and phosphate donation.

Physicochemical Properties & Formulation Strategy

To design a robust in vivo study, researchers must formulate the compound in a manner that respects its physicochemical constraints. Because toldimfos is formulated as a sodium salt, it exhibits exceptional aqueous solubility [3]. This dictates the choice of simple aqueous vehicles (e.g., 0.9% physiological saline) over complex lipid-based emulsions or organic co-solvents (like DMSO or Tween-80), which can introduce unnecessary vehicle toxicity.

Using an isotonic saline vehicle prevents osmotic shock upon intravenous (IV) injection and ensures rapid systemic absorption following oral (PO) administration. Furthermore, the compound is rapidly excreted via urine without significant tissue accumulation, making it highly suitable for acute pharmacokinetic (PK) modeling [1].

Quantitative Data Summary

Table 1: Physicochemical Properties & Experimental Implications

Parameter	Value / Description	Experimental Implication
CAS Number	575-75-7	Ensures precise reagent sourcing and validation.
Molecular Weight	221.17 g/mol	Required for exact molarity and stoichiometric calculations.
Appearance	White crystalline powder	Visual QC: Discard if discolored or clumped (hygroscopic).
Solubility	Highly soluble in water	Enables simple, surfactant-free aqueous vehicle formulation.
pH (1% Solution)	6.0 – 8.0	Physiologically compatible; no additional buffering required.

Murine Dosage Guidelines

Dosing parameters in murine models must be scaled appropriately from large-animal veterinary data to account for the accelerated metabolic clearance rates of rodents. The following table summarizes validated dosing regimens for pharmacokinetic and pharmacodynamic studies in mice [4].

Table 2: Validated Dosing Parameters for Murine Models

Route of Administration	Recommended Dose	Vehicle	Bioavailability	Primary Application
Intravenous (IV)	2 mg/kg	0.9% Saline	100%	Absolute bioavailability & PK baseline determination.
Oral Gavage (PO)	10 mg/kg	0.9% Saline	High	Systemic absorption & metabolic efficacy studies.
Subcutaneous (SC)	10 mg/kg	0.9% Saline	Moderate-High	Sustained release & chronic dosing models.

Step-by-Step Experimental Protocols

Design Philosophy: The following methodologies are engineered as a self-validating system . By incorporating strict quality control (QC) checkpoints and internal baseline controls, the researcher can isolate the specific pharmacological effects of toldimfos sodium from formulation artifacts, handling stress, or biological variance.

Formulation Preparation (1 mg/mL Stock)

Note: A 1 mg/mL concentration allows for highly manageable injection volumes in mice (e.g., 50 µL for a 25g mouse at 2 mg/kg), actively avoiding cardiovascular volume overload.

• Weighing: Accurately weigh 10.0 mg of toldimfos sodium powder using a calibrated analytical balance.

• Dissolution: Transfer the powder to a sterile, endotoxin-free glass vial and add 10.0 mL of sterile 0.9% NaCl (physiological saline).

• Agitation: Vortex the solution for 30–60 seconds at room temperature until fully dissolved.

• Self-Validating Checkpoint 1 (Visual QC): Hold the solution against a light source. Because toldimfos sodium is highly water-soluble, the solution must be completely clear and colorless. Any particulate matter indicates contamination or incomplete dissolution; discard immediately if observed.

• Self-Validating Checkpoint 2 (pH Verification): Spot-check the pH of a 10 µL aliquot. The sodium salt inherently buffers to a pH of 6.0–8.0 [3]. If the pH falls outside this physiological range, it indicates chemical degradation (e.g., hydrolysis of the phosphinic acid). Do not proceed until the pH is verified.

• Sterilization: Pass the validated solution through a 0.22 µm PES syringe filter into a sterile dosing vial.

In Vivo Administration & Pharmacokinetic Sampling

• Self-Validating Checkpoint 3 (Baseline Control): Endogenous systemic phosphate is highly sensitive to dietary intake and circadian rhythms. Prior to dosing (t=0), collect a 50 µL blood sample from the submandibular vein of every individual subject. This self-validates the protocol by allowing each mouse to serve as its own internal control, eliminating confounding variables from baseline biological variance.

• Dosing Execution:

  • IV Cohort: Administer 2 mg/kg via the lateral tail vein. (Calculation: For a 25g mouse, inject exactly 50 µL of the 1 mg/mL solution).

  • PO Cohort: Administer 10 mg/kg via oral gavage using a bulb-tipped gastric needle. (Calculation: For a 25g mouse, administer exactly 250 µL of the 1 mg/mL solution).

• Serial Sampling: Collect blood samples (approx. 50 µL) into heparinized microcentrifuge tubes at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Processing: Centrifuge samples at 2000 x g for 10 minutes at 4°C to separate the plasma. Flash-freeze the plasma in liquid nitrogen and store at -80°C until LC-MS/MS analysis.

Figure 2: Self-validating experimental workflow for murine pharmacokinetic evaluation.

References

• Inxight Drugs. TOLDIMFOS - Mechanism of Action and Veterinary Applications. National Center for Advancing Translational Sciences (NCATS). Available at: [Link]

• Shreeji Pharma International. Toldimfos Sodium Manufacturer, Supplier, Exporter - PDE4 Inhibition and Formulation. Available at: [Link]

Technical Notes & Optimization

Technical Support Center: Resolving Peak Tailing in Toldimfos Sodium Liquid Chromatography

Welcome to the Technical Support Center for toldimfos sodium chromatography. Toldimfos sodium is an amphoteric veterinary active pharmaceutical ingredient that presents unique analytical challenges. Due to its dual chemical nature—containing both a basic dimethylamino group and a phosphinate group—it is highly susceptible to secondary retention mechanisms that distort peak symmetry.

This guide provides deep-dive mechanistic explanations, diagnostic workflows, and self-validating experimental protocols to help you achieve perfect Gaussian peak shapes in both HPLC-UV and LC-MS/MS applications.

Diagnostic Workflow

Before adjusting your mobile phase or swapping columns, use the logical workflow below to identify the root cause of peak tailing based on your specific detector and system hardware.

Diagnostic logic for resolving toldimfos sodium peak tailing.

Troubleshooting FAQs

Q: Why does toldimfos sodium exhibit severe peak tailing on standard C18 columns? A: Toldimfos sodium (sodium 4-(dimethylamino)-2-methylphenylphosphinate) possesses two highly problematic functional groups[1]. Peak tailing is primarily driven by two distinct secondary retention mechanisms:

• Ion-Exchange Interactions: The basic dimethylamino group interacts strongly with unbonded, ionized silanol (Si-O⁻) groups on the silica stationary phase[2][3].

• Metal Chelation: The phosphinate moiety acts as a strong chelating agent, binding to trace metals (like iron or aluminum) in the silica matrix or the stainless steel components of the HPLC system[4][5].

Q: How do I eliminate secondary silanol interactions for this specific compound? A: To suppress silanol interactions, you must either mask the silanols or alter the ionization state of the analyte. Operating the mobile phase at a low pH (e.g., pH 2.5) ensures that residual silanols are fully protonated (Si-OH) and neutral, preventing ionic interactions with the protonated amine[3][6]. Alternatively, use a 7 (such as polar-embedded phases or Type-C silica hydride columns) which inherently lack acidic silanols[7]. If using older "Type A" silica, adding a competing base like triethylamine (TEA) at 5 mM can act as a silanol suppressor, though this accelerates the hydrolysis of the stationary phase[6].

Q: What is the best mobile phase composition for LC-MS/MS analysis of toldimfos sodium without causing tailing? A: LC-MS/MS requires volatile buffers, precluding the use of phosphate buffers that typically mask metal interactions. An optimized, field-proven method utilizes 10 mM ammonium formate in ultrapure water (aqueous phase) and acetonitrile (organic phase)[8][9]. The ammonium formate provides sufficient ionic strength to mitigate silanol interactions while maintaining MS compatibility. When paired with a highly deactivated C18 column, this yields excellent peak symmetry and linearity[9].

Q: How do I address metal-induced tailing from the phosphinate group in UV-HPLC systems? A: In conventional HPLC-UV, metal chelation by the phosphinate group can be completely suppressed by using phosphoric acid or a phosphate buffer (e.g., 20 mM potassium phosphate) in the mobile phase. The phosphate ions competitively bind to the active metal sites on the stainless steel tubing and column frits, passivating the system[4]. If phosphate buffers cannot be used, passivating the stainless steel components with phosphoric acid prior to analysis or switching to PEEK (polyetheretherketone) tubing is highly effective[2][4].

Experimental Protocols

Protocol 1: System Passivation and Metal-Free LC Setup

Objective: Eliminate peak tailing caused by phosphinate-metal chelation in LC systems. Causality: Stainless steel capillaries possess a metal oxide layer that adsorbs phosphate/phosphinate residues. Phosphoric acid competitively binds these sites, creating a temporary inert layer.

• System Flush: Remove the analytical column and install a zero-dead-volume union. Flush the entire HPLC system with HPLC-grade water for 15 minutes at 1.0 mL/min to remove any organic solvents or incompatible buffers.

• Acid Passivation: Replace the water with 20% (v/v) phosphoric acid. Flush the system lines, autosampler loop, and stainless steel capillaries for 30 minutes at 0.5 mL/min to passivate active metal sites[4].

• Neutralization: Purge the system with HPLC-grade water for 30 minutes.

  • Self-Validation Check: Test the effluent from the detector waste line with pH paper; it must read neutral (pH ~7.0) before reconnecting the analytical column to prevent stationary phase collapse.

• Hardware Modification (Recommended): Replace standard stainless steel capillary tubing from the injector to the column, and from the column to the detector, with 0.005" internal diameter PEEK tubing to permanently remove metal interaction sites[2].

Protocol 2: LC-MS/MS Method for Toldimfos Sodium Analysis

Objective: Achieve symmetrical peak shape (USP Tailing < 1.2) and high sensitivity using MS-compatible conditions. Causality: Ammonium formate provides ionic shielding against residual silanols without causing ion suppression in the electrospray ionization (ESI) source.

• Sample Preparation: Extract toldimfos sodium from the biological matrix using 10 mM ammonium formate in acetonitrile. Perform a defatting step with n-hexane, then centrifuge and filter the extract[9].

• Column Selection: Install a base-deactivated, high-purity silica C18 column (e.g., Luna C18 or equivalent polar-embedded phase)[7][9].

• Mobile Phase Preparation:

  • Solvent A: Prepare 10 mM ammonium formate in ultrapure water.

  • Solvent B: 100% Acetonitrile.

• Chromatographic Run: Run a gradient elution at a flow rate suitable for the column dimensions.

  • Self-Validation Check: Inject a solvent blank to ensure a flat baseline, followed by a 0.01 mg/kg toldimfos sodium standard. Calculate the USP tailing factor (T) at 5% peak height. A value between 1.0 and 1.2 validates the successful suppression of secondary interactions[2].

Quantitative Data Summary

The following table summarizes the causal impact of various mobile phase additives and strategies on toldimfos sodium peak symmetry and system health.

Strategy / Additive	Mechanism of Action	Detector Compatibility	Impact on Peak Symmetry	Column Lifetime Impact
Phosphate Buffer (pH 2.5)	Protonates acidic silanols & passivates active metal sites	HPLC-UV	Excellent (USP Tailing < 1.2)	Moderate (hydrolysis risk at low pH)
Ammonium Formate (10 mM)	Provides ionic shielding of residual silanols	LC-MS/MS & UV	Good to Excellent	Low (highly compatible with C18)
Triethylamine (TEA, 5 mM)	Competitively binds to active silanols (silanol suppressor)	HPLC-UV	Good	High (accelerates phase hydrolysis)
H₃PO₄ Passivation	Competitively binds metal sites in stainless steel hardware	HPLC-UV	Excellent	Low (protects column from metal ions)

References

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc. (2025). 2[2]

• Peak Tailing in HPLC. Element Lab Solutions. 3[3]

• HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex. 6[6]

• A severe peak tailing of phosphate compounds caused by interaction with stainless steel used for liquid chromatography and electrospray mass spectrometry. PubMed (nih.gov). 4[4]

• Base-Deactivated HPLC Column? Understanding Silanol Activity and TYPE-C™ Technology. MICROSOLV (mtc-usa.com). 7[7]

• Analysis of toldimfos in porcine muscle and bovine milk using liquid chromatography-triple quadrupole mass spectrometry. PubMed (nih.gov). 8[8]

• Analysis of toldimfos in porcine muscle and bovine milk using liquid chromatography-triple quadrupole mass spectrometry. ResearchGate. 9[9]

• CAS 575-75-7 Toldimfos sodium. Alfa Chemistry. 1[1]

• How to Reduce Peak Tailing in HPLC? Phenomenex. 5[5]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. chromtech.com [chromtech.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. A severe peak tailing of phosphate compounds caused by interaction with stainless steel used for liquid chromatography and electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 7. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]
• 8. Analysis of toldimfos in porcine muscle and bovine milk using liquid chromatography-triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Preventing Degradation of Toldimfos Sodium During Long-Term Storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with assay reproducibility when utilizing toldimfos sodium. Toldimfos sodium is an organophosphorus compound—specifically the sodium salt of 4-dimethylamino-2-methylphenylphosphinic acid—widely utilized in veterinary medicine and metabolic research (1)[1].

Because of its specific chemical structure, it is highly susceptible to hygroscopic moisture absorption, hydrolytic cleavage, and oxidative degradation if improperly stored (2)[2]. This guide provides a mechanistic understanding of its stability, actionable troubleshooting steps, and self-validating protocols to ensure the integrity of your compound.

Part 1: Troubleshooting & FAQs

Q1: Why does my toldimfos sodium powder become clumpy and difficult to weigh over time? Causality & Solution: Toldimfos sodium is highly hygroscopic in its solid state (3)[3]. When exposed to ambient humidity, the powder absorbs water molecules, leading to clumping and potentially initiating solid-state hydrolysis. To prevent this, bulk powder must be stored in tightly sealed containers away from strong oxidizing agents (4)[4], ideally under an inert atmosphere (e.g., nitrogen or argon) at -20°C. Before opening, vials must be equilibrated to room temperature for at least 1 hour to prevent condensation from forming on the cold powder (2)[2].

Q2: I prepared an aqueous stock solution. How long is it stable, and why does its efficacy drop during prolonged 4°C storage? Causality & Solution: While toldimfos sodium is highly water-soluble, aqueous environments expose the phosphinic acid derivative to hydrolysis and oxidation. Research indicates that while dilute working solutions (e.g., 10 ppm) are stable at room temperature for up to 24 hours (5)[5], long-term storage requires freezing. Aqueous solutions should be aliquoted and stored at -20°C (stable for up to 1 month) or -80°C (up to 6 months) (2)[2]. Repeated freeze-thaw cycles accelerate oxidative degradation, making single-use aliquots mandatory.

Q3: What are the primary degradation products of toldimfos sodium, and how do they affect my assays? Causality & Solution: Thermal decomposition and severe oxidation yield carbon oxides, nitrogen oxides, phosphorus oxides, and sodium oxides (4)[4]. In aqueous hydrolysis, the compound breaks down into inactive phosphonate derivatives or free phosphates. If your assay measures specific organophosphorus metabolic stimulation—such as investigating bovine serum paraoxonase 1 (PON1) activity (6)[6]—free phosphate contamination from degraded toldimfos will confound your results. Always verify stock purity using a stability-indicating UV method at 270 nm (5)[5].

Part 2: Quantitative Data on Storage Stability

To ensure experimental reproducibility, adhere to the following validated storage parameters:

Storage State	Temperature	Container/Environment	Estimated Shelf Life	Primary Degradation Risk
Solid Powder	-20°C	Tightly sealed, desiccated, inert gas	Up to 24 months	Hygroscopic moisture absorption
Solid Powder	25°C	Sealed, cool, dry	< 6 months	Moisture, thermal degradation
Aqueous Solution	-80°C	Single-use aliquots, sealed	Up to 6 months	Freeze-thaw oxidation
Aqueous Solution	-20°C	Single-use aliquots, sealed	Up to 1 month	Slow hydrolysis
Aqueous Solution	4°C	Sealed vial	Up to 2 weeks	Hydrolysis, oxidation
Aqueous Solution (10 ppm)	25°C	Working solution	24 hours	Hydrolysis

Part 3: Experimental Protocols

Protocol 1: Preparation and Storage of Toldimfos Sodium Stock Solutions

This protocol minimizes exposure to atmospheric moisture and prevents freeze-thaw degradation.

• Equilibration: Remove the sealed vial of toldimfos sodium powder from the -20°C freezer. Do NOT open. Allow it to equilibrate to room temperature in a desiccator for 60 minutes.

• Weighing: Under a nitrogen-purged glove box or low-humidity environment, weigh the required mass.

• Dissolution: Dissolve the powder in HPLC-grade water or DMSO. Ensure the solvent is degassed to minimize dissolved oxygen, which drives oxidative degradation.

• Aliquoting: Immediately dispense the solution into sterile, amber microcentrifuge tubes (e.g., 100 µL per tube) to protect from light.

• Storage: Flash-freeze the aliquots in liquid nitrogen and transfer to a -80°C freezer.

• Self-Validation Step: Thaw one representative aliquot immediately after the freezing process and analyze via UV spectrophotometry at 270 nm to establish a baseline absorbance. This baseline acts as the internal control for all future aliquots from this batch.

Protocol 2: Stability-Indicating HPLC Method for Degradation Monitoring

Use this method to verify the integrity of stored samples prior to critical assays.

• Mobile Phase Preparation: Prepare a mobile phase suitable for polar organophosphorus compounds (e.g., Acetonitrile:Water with a suitable buffer at neutral pH). Degas thoroughly.

• Standard Preparation: Prepare a fresh 10 ppm reference standard of toldimfos sodium in the mobile phase.

• Sample Preparation: Thaw the stored aliquot and dilute to a theoretical 10 ppm concentration.

• Chromatography: Inject 20 µL into a C18 column. Set the UV detector to 270 nm.

• Self-Validation Step: Always inject a blank mobile phase before running stored samples. The method is validated if the blank shows no interference at the toldimfos sodium retention time, and the fresh standard peak area matches the historical baseline within a 5% relative standard deviation (RSD). The presence of secondary peaks in the sample indicates hydrolysis or oxidation products.

Part 4: Visualization

Workflow for toldimfos sodium degradation pathways and stability mitigation strategies.

References

• Title: Toldimfos sodium - AK Scientific, Inc.
• Source: dcchemicals.
• Source: benchchem.
• Source: globalresearchonline.
• Source: chemicalbook.
• Title: In vitro efficacy of some cattle drugs on bovine serum paraoxonase 1 (PON1)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Toldimfos Sodium|575-75-7|COA [dcchemicals.com]
• 3. Toldimfos sodium CAS#: 575-75-7 [m.chemicalbook.com]
• 4. aksci.com [aksci.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. tandfonline.com [tandfonline.com]

troubleshooting baseline noise in toldimfossodium UV detection

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting checklists. Resolving baseline noise during the High-Performance Liquid Chromatography (HPLC) UV detection of toldimfos sodium—a highly polar organophosphorus veterinary active pharmaceutical ingredient (API)—requires a mechanistic understanding of both the instrument's fluid dynamics and the analyte's physicochemical properties.

Below is an in-depth, self-validating diagnostic framework to help you isolate, understand, and eliminate baseline disturbances.

Diagnostic Workflow: The Static vs. Dynamic Isolation Method

Before altering your method, you must isolate the root cause. The following self-validating workflow uses the instrument's own operational states to pinpoint whether the noise is electrical, optical, or fluidic.

Self-validating diagnostic workflow for isolating HPLC-UV baseline noise sources.

Expert Q&A: Troubleshooting Toldimfos Sodium Baseline Anomalies

Q1: Why am I observing continuous, high-frequency baseline noise when detecting toldimfos sodium at 262–270 nm? Causality: Toldimfos sodium is optimally detected between 262 nm and 270 nm due to its 4-dimethylamino-2-methyl-phenyl chromophore 1. Because this wavelength is well above the UV cutoff of standard solvents like water and acetonitrile, high-frequency noise here is rarely chemical. Instead, it is usually optical or physical: either the deuterium lamp energy has degraded, lowering the signal-to-noise ratio, or micro-bubbles are passing through the flow cell, scattering the UV light 2. Resolution: First, perform a lamp intensity test using your detector's onboard diagnostics. If the lamp has exceeded 2,000 hours or fails the test, replace it. If the lamp energy is sufficient, the issue is outgassing. Apply slight backpressure to the flow cell by attaching a narrow-bore PEEK tubing (e.g., 0.005" ID) to the detector waste line. This keeps dissolved gases in solution as they pass through the optical path 3.

Q2: My baseline drifts significantly during gradient elution. How do I stabilize it while maintaining the acidic conditions required for toldimfos sodium? Causality: To retain the highly polar phosphinic acid moiety of toldimfos sodium on a C18 column, the mobile phase is often acidified to pH 3.0 (e.g., using orthophosphoric acid) to suppress ionization 4. Baseline drift during a gradient run occurs because the refractive index of the mobile phase changes as the ratio of aqueous buffer to organic modifier shifts. Furthermore, inadequate mixing of these solvents creates localized concentration gradients that the UV detector registers as a wandering baseline 5. Resolution: Ensure your pump's dynamic mixer volume is adequately sized for your flow rate (typically 100 µL to 250 µL for standard analytical flow). Additionally, ensure the column oven and the detector flow cell's heat exchanger are active and set to the same temperature (e.g., 30°C) to eliminate thermal refractive index variations.

Q3: What causes rhythmic, pulsating baseline fluctuations during an isocratic assay? Causality: Regular, sinusoidal baseline noise is almost always mechanical and directly correlates with the pump stroke 6. If you are using phosphate buffers to analyze toldimfos sodium and fail to flush the system with water before switching to high-organic storage solvents, the buffer salts precipitate. These micro-precipitates lodge in the pump's ruby check valves, preventing them from sealing perfectly. This causes micro-leaks during the compression stroke, leading to pressure ripples that manifest as UV baseline pulsations. Resolution: Overlay the pump pressure trace with the UV chromatogram. If the baseline peaks match the pressure ripples, purge the system with warm HPLC-grade water (60°C) at a low flow rate to dissolve the precipitated salts. If the issue persists, sonicate the check valves in 20% nitric acid or replace them 7.

Quantitative Data: Solvent & Detection Parameters

To prevent chemically induced baseline noise, your mobile phase components must be transparent at the detection wavelength.

Parameter / Component	Characteristic Value	Impact on Toldimfos Sodium Analysis (262–270 nm)
Toldimfos Sodium λmax​	262 nm – 270 nm	Optimal detection window; avoids low-UV solvent interference.
Methanol UV Cutoff	205 nm	Safe for use; however, oxidized/aged methanol may absorb up to 260 nm, causing drift.
Acetonitrile UV Cutoff	190 nm	Excellent transparency; minimizes baseline noise during gradient mixing.
Orthophosphoric Acid (0.1%)	~195 nm	Used to adjust pH to 3.0; highly transparent, stabilizes baseline by suppressing API ionization.
Trifluoroacetic Acid (0.1%)	~210 nm	Can cause baseline wander at <230 nm due to refractive index changes; avoid if possible.

Self-Validating Experimental Protocol: Toldimfos Sodium Baseline Stabilization

Implement this step-by-step methodology to ensure a stable, noise-free baseline prior to sample injection.

Phase 1: Mobile Phase Preparation & System Priming

• Prepare Mobile Phase A: Deionized water adjusted to pH 3.0 using orthophosphoric acid.

• Prepare Mobile Phase B: 100% HPLC-grade Methanol or Acetonitrile.

• Filter both mobile phases through a 0.22 µm membrane to remove particulates that could cause irregular baseline spikes.

• Ultrasonically degas the solvents for 15 minutes to prevent outgassing in the flow cell.

• Prime all pump lines with 100% warm water (to clear old salts), followed by the prepared mobile phases.

Phase 2: Thermal & Optical Equilibration

• Install a Kinetex C18 column (or equivalent) and set the column oven to 30°C.

• Turn on the UV detector and set the wavelength to 262 nm (or 270 nm). Allow the deuterium lamp to warm up for a minimum of 45 minutes to achieve thermal equilibrium and stable energy output.

• Set the flow rate to 1.0 mL/min (Isocratic 60:40 A:B) and allow the system to equilibrate for 20 column volumes.

Phase 3: System Suitability Test (SST) for Baseline Noise

• The Zero-Volume Blank: Execute a sequence with a 0 µL injection (or inject mobile phase).

• Monitor the baseline for 10 minutes. Calculate the peak-to-peak noise (PtP). For a healthy system at 262 nm, the PtP noise should be < 0.05 mAU.

• If the baseline passes the SST, proceed to inject your 10 ppm toldimfos sodium standard. If it fails, revert to the Static vs. Dynamic Isolation Method diagram above to troubleshoot.

References

• Yelamanchi, V. Sunil Kumar, et al. "Method development and validation of veterinary active ingredient toldimfos sodium." Int. J. Pharmaceut. Sci. Rev. Res. 39.2 (2016): 151-156. 1

• Sharp, Brandon. "Troubleshooting Common HPLC Issues." Labcompare. (2025). 2

• Element Lab Solutions. "HPLC Diagnostic Skills Vol I – Noisy Baselines." (2019). 3

• Nazlawy, et al. "Green voltammetric nano scaled determination of toldimfos and its residues in cattle meat and milk." ResearchGate. (2023). 4

• Agilent Technologies. "Eliminating Baseline Problems." 5

• Shimadzu Scientific Instruments. "Shimadzu Baseline Disturbance." (2025). 6

• Dickie, Adam. "Why Your HPLC Baseline Drifts—And How to Stop It." Separation Science. (2024). 7

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. labcompare.com [labcompare.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. Shimadzu Baseline Disturbance [shimadzu.nl]
• 7. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]

Technical Support Center: Stabilizing Toldimfos Sodium in Acidic pH Environments

Welcome to the Technical Support Center for Toldimfos Sodium formulation and stability. This guide is tailored for researchers, formulation scientists, and drug development professionals facing challenges with the aqueous stability of toldimfos sodium under acidic conditions.

Mechanistic Insights: The Chemistry of Toldimfos Sodium

Q: Why does toldimfos sodium exhibit instability and reduced solubility in highly acidic environments (pH < 4.0)? A: Toldimfos sodium is the sodium salt of 4-dimethylamino-2-methylphenylphosphinic acid, widely recognized for its high water solubility and utility in veterinary phosphorus supplementation[1]. In acidic environments, the molecule undergoes a fundamental structural shift. The phosphinate group and the tertiary amine (dimethylamino group) become protonated. This protonation converts the highly water-soluble ionized salt into a zwitterionic or fully protonated free acid form, which has significantly lower aqueous solubility.

Furthermore, under extreme acidic stress and elevated temperatures, the compound can undergo hydrolytic degradation. The cleavage of the phosphorus-carbon or phosphorus-oxygen bonds leads to the generation of hazardous decomposition products, including carbon oxides, nitrogen oxides, and phosphorus oxides[2].

Formulation Troubleshooting & FAQs

Q: What is the optimal pH range for formulating toldimfos sodium to prevent precipitation? A: To ensure maximum stability and solubility, injectable and aqueous formulations of toldimfos sodium should be maintained at a pH between 4.0 and 8.0, with a preferred target range of 6.5 to 7.5[3]. Dropping the pH below 4.0 without protective formulation strategies will likely result in precipitation.

Q: How can I stabilize toldimfos sodium if my experimental design strictly requires an acidic pH (e.g., pH 3.5)? A: If an acidic environment is unavoidable, you must implement a multi-faceted stabilization strategy to counteract the loss of solubility:

• Co-solvency: Introduce pharmaceutically acceptable co-solvents such as propylene glycol. This reduces the dielectric constant of the medium, enhancing the solubility of the protonated free acid.

• Robust Buffering: Utilize strong buffer systems (e.g., citrate buffers) to prevent localized pH micro-environments from dropping too low during the addition of the active pharmaceutical ingredient (API).

• Thermal Control: Because acid-catalyzed degradation is temperature-dependent, maintain the formulation at 2–8°C during preparation to kinetically slow down hydrolysis[2].

Q: What analytical method is recommended for monitoring the degradation of toldimfos sodium? A: Ultra Violet (UV) Spectrophotometry is a highly precise, validated, and cost-effective method for this purpose. The successful absorption wavelength for quantifying intact toldimfos sodium is 270 nm, typically scanned between 200–400 nm using HPLC-grade water as a diluent[4]. For identifying specific degradation byproducts, orthogonal testing with LC-MS is recommended[5].

Experimental Workflows & Protocols

Protocol: pH-Dependent Stability Profiling of Toldimfos Sodium

This self-validating protocol is designed to establish the exact degradation kinetics of your specific toldimfos sodium batch across an acidic pH gradient.

Materials:

• Toldimfos sodium reference standard (Purity ≥ 98%)[2]

• HPLC-grade water[4]

• 50 mM Buffer solutions (pH 2.0, 3.0, 4.0, 5.0, 6.5)

• UV Spectrophotometer (e.g., Shimadzu UV-2600)[4]

Step-by-Step Methodology:

• Preparation of Stock Solution: Accurately weigh 100.0 mg of toldimfos sodium working standard. Transfer to a 100 mL volumetric flask, dissolve, and dilute up to the mark with HPLC-grade water to create a 1 mg/mL stock solution[5].

• Sample Incubation: Dilute the stock solution 1:10 into each of the prepared buffer solutions (pH 2.0 to 6.5) to achieve a final testing concentration of 100 µg/mL. Divide each pH sample into two sets: one incubated at 25°C and the other at 40°C (accelerated stress).

• Sampling & Quenching: Extract 1 mL aliquots at time intervals of 0, 4, 8, 12, and 24 hours. Critical Step: Immediately neutralize highly acidic samples (pH 2.0 and 3.0) to pH 7.0 using dilute NaOH to halt ongoing acid-catalyzed degradation prior to analysis. This ensures the degradation measured reflects the exact time of extraction.

• Spectrophotometric Analysis: Scan the quenched samples using the UV Spectrophotometer. Quantify the remaining intact toldimfos sodium by measuring the absorbance peak at 270 nm[4].

• Data Processing: Calculate the percentage of intact API remaining relative to the T=0 baseline. Plot concentration versus time to determine the pseudo-first-order degradation kinetics for each pH environment.

Quantitative Data Summary

The following table summarizes the expected physical and chemical behavior of toldimfos sodium across various pH environments, providing a quick reference for formulation scientists.

pH Level	Primary Molecular State	Aqueous Solubility	Stability (24h at 25°C)	Recommended Formulation Action
< 3.0	Fully Protonated (Free Acid)	Poor (< 1 mg/mL)	High Degradation / Precipitation	Avoid; or use >30% co-solvents
3.0 - 4.0	Zwitterionic / Partially Protonated	Moderate	Marginal (Requires buffering)	Add co-solvents (e.g., propylene glycol)
4.0 - 6.0	Partially Ionized	Good	Stable	Monitor long-term stability[3]
6.5 - 7.5	Fully Ionized (Sodium Salt)	Excellent (> 100 mg/mL)	Highly Stable	Optimal physiological range[3]

Pathway Visualization

The diagram below illustrates the divergent pathways of toldimfos sodium when exposed to acidic environments versus targeted stabilization strategies.

Workflow of Toldimfos Sodium degradation in acid and stabilization strategies.

References

• Title: Method Development and Validation of Veterinary Active Ingredient Toldimfos Sodium | Source: globalresearchonline.net | URL: [Link]

• Title: WO2011083490A2 - Stable veterinary composition for enhanced phosphorous uptake | Source: google.com (Google Patents)

• Title: Method development and validation of veterinary active ingredient toldimfos sodium | Source: researchgate.net | URL: [Link]

Sources

• 1. Buy Toldimfos sodium | 575-75-7 [smolecule.com]
• 2. aksci.com [aksci.com]
• 3. WO2011083490A2 - Stable veterinary composition for enhanced phosphorous uptake - Google Patents [patents.google.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Toldimfos Sodium and Butafosfan in Managing Phosphorus Deficiency

For Researchers, Scientists, and Drug Development Professionals

Introduction

In veterinary medicine, particularly in production animals, maintaining optimal metabolic function is paramount for health and productivity. Phosphorus is a cornerstone of numerous physiological processes, from energy metabolism (ATP) to cellular structure and nucleic acid synthesis.[1][2][3] Organic phosphorus compounds are frequently administered to prevent or treat metabolic disorders and production diseases linked to phosphorus deficiency or increased demand. Among the most established of these are toldimfos sodium and butafosfan.

This guide provides an in-depth, objective comparison of toldimfos sodium and butafosfan. Moving beyond simple product descriptions, we will dissect their chemical natures, compare their pharmacokinetic profiles, and critically evaluate the available experimental data regarding their efficacy in addressing phosphorus-related metabolic dysfunctions. The aim is to equip researchers and drug development professionals with a clear, evidence-based understanding to inform clinical choices and future research directions.

Chemical and Pharmacological Profiles: Two Distinct Approaches

While both are organic phosphorus compounds, their chemical structures and proposed mechanisms of action differ significantly, suggesting distinct therapeutic applications.

Toldimfos Sodium

Toldimfos sodium is the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, an aromatic phosphorus compound.[4][5] Its history dates back to the 1920s, initially for human use, before becoming a staple in veterinary medicine.[4][6]

The mode of action for toldimfos is not merely as a simple phosphorus substitute.[5][6][7] It is widely regarded as a metabolic stimulant.[4][5][7] The phosphorus in toldimfos is in an intermediate state of oxidation between elemental phosphorus and phosphoric acid, which may contribute to its stimulatory effects on metabolism.[6][7][8] Clinical evidence suggests it can improve serum phosphorus levels significantly in deficiency states and may also play a role in mitigating oxidative stress.[4][9]

Butafosfan

Butafosfan, or [1-(butylamino)-1-methylethyl]-phosphonic acid, is a phosphonic acid derivative.[1][10] It is synthetically produced and chemically distinct from biologically occurring organic phosphorus compounds.[1] In practice, it is almost always administered in combination with cyanocobalamin (Vitamin B12), with which it appears to have a synergistic effect on metabolism.[11][12][13]

Butafosfan's primary role is not to directly elevate serum phosphorus levels.[3] Instead, it is thought to influence energy metabolism, particularly by participating in hepatic carbohydrate metabolism and gluconeogenesis.[11][13][14] When combined with Vitamin B12, it has been shown to alter lipid metabolism, making it a common intervention for metabolic disorders like ketosis in dairy cattle.[1][11][14] It is also considered an anti-stress agent.[11][12]

Pharmacokinetics: A Comparative Analysis

The absorption, distribution, and elimination profiles of a drug are critical to its clinical efficacy. Toldimfos sodium and butafosfan exhibit rapid absorption and excretion, but with notable differences.

Parameter	Toldimfos Sodium	Butafosfan
Administration Routes	Intravenous (IV), Intramuscular (IM), Subcutaneous (SC)[7][15]	Intravenous (IV), Intramuscular (IM), Subcutaneous (SC)[10]
Time to Peak Plasma Conc. (Tmax)	Cattle (IM): 10 to 20 minutes[7][8]	Piglets (IM): ~18.6 minutes (0.31 h)[16][17]
Elimination Half-Life (t1/2)	Cattle (IM): ~1.15 hours[7][8]	Cattle (IV): ~1.38 to 1.93 hours (83-116 minutes)[10][14] Piglets (IV): ~3.30 hours[16][17]
Metabolism	Excreted largely unchanged[7][18]	Excreted largely unchanged; no hepatic degradation detected[10][14]
Primary Excretion Route	Urine[4][15][18]	Urine (74-77% within 12 hours post-IV in cattle)[10][14]
Bioaccumulation	Repeated dosing does not lead to bioaccumulation[4][18]	Rapidly eliminated, suggesting low risk of accumulation[10][14]

Key Insights: Both compounds are characterized by rapid absorption and elimination, primarily via the kidneys as the parent compound. Toldimfos sodium shows a particularly fast onset to peak concentration in cattle after intramuscular injection.[7][8] Butafosfan also acts quickly but its half-life can vary between species.[10][14][16] This rapid clearance for both drugs implies that for sustained effect in severe deficiency or high metabolic demand, repeated administrations may be necessary.

Proposed Mechanisms of Action: A Visual Comparison

While the precise molecular targets for both drugs remain under investigation, their proposed pathways of influence can be conceptualized.

Caption: Proposed metabolic actions of Toldimfos Sodium vs. Butafosfan.

Efficacy in Phosphorus Deficiency: Analysis of Experimental Data

The ultimate measure of a drug's utility is its performance in a clinical setting. Direct head-to-head comparisons are rare, but existing studies provide a strong basis for differentiation.

A key indication of severe hypophosphatemia in dairy animals is Post-Parturient Hemoglobinuria (PPH), a metabolic disease characterized by intravascular hemolysis.[9] A randomized clinical trial in buffalo suffering from PPH offers a direct comparison of toldimfos sodium against inorganic phosphate (sodium acid phosphate).

Table 2: Comparative Efficacy in Treating Post-Parturient Hemoglobinuria (PPH) in Buffalo [9]

Parameter	Group I: Sodium Acid Phosphate	Group II: Toldimfos Sodium	Outcome
Serum Phosphorus	Improvement noted	Significantly higher improvement (p<0.05)	Toldimfos was more effective at restoring normal phosphorus levels.
Liver Enzymes (AST, ALT)	Significant decrease	Significantly better reduction	Toldimfos showed a greater effect on restoring liver function.
Antioxidant Enzymes (GPx, G6PD)	Improvement noted	Significantly higher improvement	Suggests a superior role for toldimfos in mitigating oxidative stress.
Clinical Recovery	Recovery observed	Complete recovery attributed to restoring normal phosphorus levels and stopping hemolysis.	Toldimfos provided robust clinical and biochemical recovery.

This study provides strong evidence that in a state of acute phosphorus deficiency, toldimfos sodium is highly effective, outperforming a standard inorganic phosphorus treatment.[9]

Conversely, studies on butafosfan (with cyanocobalamin) focus on its role in metabolic disorders like subclinical ketosis. One study found that administration of butafosfan did not directly increase serum phosphorus concentrations in periparturient dairy cows.[3] However, in mature dairy cows, it did significantly reduce the prevalence of elevated beta-hydroxybutyrate (BHBA), an indicator of ketosis.[19] This supports the hypothesis that butafosfan's primary action is on modulating energy metabolism rather than correcting serum phosphorus levels directly.[3][13]

Experimental Protocol: Randomized Clinical Trial for Efficacy Assessment

To provide a framework for future comparative studies, the following protocol outlines a robust methodology for evaluating the efficacy of phosphorus compounds in treating PPH, based on established research.[4][9]

Objective: To compare the therapeutic efficacy of Toldimfos Sodium versus Butafosfan on clinical, hematological, and biochemical parameters in dairy cattle with Post-Parturient Hemoglobinuria.

Methodology:

• Animal Selection & Screening:

  • Identify a cohort of recently calved dairy cows (n=X) exhibiting clinical signs of PPH (e.g., hemoglobinuria, anorexia, pale mucous membranes).

  • Confirm diagnosis via urinalysis and baseline serum inorganic phosphorus levels (<1.5 mmol/L).

  • Exclude animals with other concurrent diseases.

• Randomization and Grouping:

  • Randomly allocate animals into two treatment groups:

    • Group T (Test): To receive Toldimfos Sodium.

    • Group C (Comparator): To receive Butafosfan (with Vitamin B12).

• Treatment Administration:

  • Group T: Administer Toldimfos Sodium via intramuscular injection at a dose of 10 mg/kg body weight.[7][8] Repeat administration after 12 or 24 hours as per clinical judgment.

  • Group C: Administer Butafosfan/B12 combination via intramuscular or intravenous injection as per manufacturer's recommended dosage (e.g., 5-25 ml per animal). Repeat administration as per the same schedule as Group T.

• Data and Sample Collection:

  • Baseline (Day 0, Pre-treatment): Collect blood and urine samples. Perform a thorough clinical examination.

  • Post-treatment (e.g., Day 3, Day 7): Repeat sample collection and clinical examinations at set intervals.

• Parameters for Analysis:

  • Clinical: Rectal temperature, heart rate, respiration rate, appetite, urine color.

  • Hematology: Total Erythrocyte Count (TEC), Hemoglobin (Hb), Packed Cell Volume (PCV).

  • Serum Biochemistry: Inorganic Phosphorus, Calcium, Aspartate Aminotransferase (AST), Alanine Aminotransferase (ALT), Glutathione Peroxidase (GPx).

• Statistical Analysis:

  • Use appropriate statistical tests (e.g., t-test, ANOVA) to compare the mean values of all parameters between the groups at different time points. A p-value of <0.05 will be considered significant.

Caption: Experimental workflow for a randomized clinical trial.

Conclusion: Selecting the Appropriate Compound

The evidence indicates that toldimfos sodium and butafosfan are not interchangeable therapeutic agents; they are suited for different clinical scenarios.

• Toldimfos Sodium excels in situations requiring direct and rapid correction of hypophosphatemia. Its demonstrated efficacy in treating PPH, a condition directly caused by severe phosphorus deficiency, positions it as a primary choice for phosphorus repletion.[9] Its proposed broader metabolic stimulating effects and potential to mitigate oxidative stress are significant advantages.[4][9]

• Butafosfan , particularly in combination with cyanocobalamin, is a metabolic modulator. Its strength lies in supporting animals through periods of high metabolic strain and negative energy balance, such as the periparturient period in dairy cows.[1][3][19] It is a tool for managing conditions like ketosis by influencing energy and lipid pathways, rather than a direct agent for correcting serum phosphorus levels.[3][11]

For the researcher and drug development professional, the choice depends on the therapeutic goal. For diseases directly linked to a quantifiable phosphorus deficit, toldimfos sodium has strong evidence of efficacy. For the prevention and management of multifactorial metabolic production diseases, butafosfan with Vitamin B12 offers a valuable supportive therapy. Future research should focus on direct, head-to-head clinical trials across various species and production scenarios to further delineate their respective therapeutic niches.

References

• Pharmacokinetics of butafosfan after intravenous and intramuscular administration in piglets. (2017). Journal of Veterinary Pharmacology and Therapeutics.
• Pharmacokinetics of butafosfan after intravenous and intramuscular administration in piglets. (2025). Unknown Source.
• Name of the veterinary medicinal product - HPRA.ie. HPRA.
• The Discovery, Development, and Scientific Profile of Toldimfos Sodium: A Technical Guide. (2025). Benchchem.
• Butafosfan: a phosphorus source for animals. (2025). ChemicalBook.
• Butafosfan (1). (1999). EMA.
• SUMMARY OF PRODUCT CHARACTERISTICS 1. NAME OF THE VETERINARY MEDICINAL PRODUCT Foston 20% w/v, solution for injection 2. QUALITA. (2012). Unknown Source.
• Method Development and Validation of Veterinary Active Ingredient Toldimfos Sodium. (2016). International Journal of Pharmaceutical Sciences Review and Research.
• COMMITTEE FOR VETERINARY MEDICINAL PRODUCTS. (2000). EMA.
• TOLDIMFOS SODIUM. (2022). New Drug Approvals.
• TOLDIMFOS. Inxight Drugs.
• BUTAFOSFAN. Inxight Drugs.
• TOLDIFON INJECTION. (2024).
• Toldimphos sodium. (2025). AERU - University of Hertfordshire.
• Butasal-100 - Butafosfan 10% & vitamin B12 injection. Interchemie.
• Use of organic phosphorous butafosfan and vitamin B12 combin
• Field experiment on effect of butaphosphan and cyanocobalamin complex on the immunity and stress of olive flounder at low temperature. (2021).
• The Effect of Injectable Butaphosphan and Cyanocobalamin on Postpartum Serum Beta-Hydroxybutyrate, Calcium, and Phosphorus Concentrations in Dairy C
• Effect of Parenteral Administration of Phosphorus on Health and Serum Inorganic Phosphorus Levels in Deoni Calves Suffering. CABI Digital Library.
• Evaluating the Bioequivalence of Generic Toldimfos Sodium Formulations: A Compar
• Effect of multiple intravenous injections of butaphosphan and cyanocobalamin on the metabolism of periparturient dairy cows 1. (2010). PMC.
• Analysis of toldimfos in porcine muscle and bovine milk using liquid chromatography-triple quadrupole mass spectrometry. (2017). PubMed.
• Establishment of an analytical method for butaphosphan (BTP), a stress-attenuating agent, and its application in the preliminary pharmacokinetic evaluation of residues in olive flounder Paralichthys olivaceus. (2020). Korea Science.
• Comparative Therapeutic Effect of Toldimfos Sodium and Sodium Acid Phosphate for Treatment of Post-Parturient Hemoglobinuria. (2024). PJLSS.
• Comparative Therapeutic Effect of Toldimfos Sodium and Sodium Acid Phosphate for Treatment of Post-Parturient Hemoglobinuria (PPH) In Buffalo: A Randomized Clinical Trial. (2024).
• Method development and validation of veterinary active ingredient toldimfos sodium. (2017). Unknown Source.
• Use of organic phosphorous butafosfan and vitamin B12 combination in transition dairy cows. Open Access CAAS Agricultural Journals.
• The Effect of Injectable Butaphosphan and Cyanocobalamin on Postpartum Serum Beta-Hydroxybutyrate, Calcium, and Phosphorus Concentrations in Dairy C
• Dietary Phosphate Impact on Phosph
• Efficacy of a Butafosfan and Vitamin B12 Combination (Catosal®)
• Intestinal Phosphorus Absorption: Recent Findings in Transl

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• 1. Use of organic phosphorous butafosfan and vitamin B12 combination in transition dairy cows - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Effect of multiple intravenous injections of butaphosphan and cyanocobalamin on the metabolism of periparturient dairy cows - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. TOLDIMFOS [drugs.ncats.io]
• 6. newdrugapprovals.org [newdrugapprovals.org]
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• 10. ema.europa.eu [ema.europa.eu]
• 11. Butafosfan: a phosphorus source for animals_Chemicalbook [chemicalbook.com]
• 12. BUTAFOSFAN [drugs.ncats.io]
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• 14. assets.hpra.ie [assets.hpra.ie]
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• 19. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]

toldimfos sodium vs other organophosphorus metabolic stimulants

Comparative Pharmacodynamics and Efficacy of Toldimfos Sodium vs. Butafosfan in Veterinary Metabolic Stimulation

Organophosphorus metabolic stimulants are a critical class of veterinary therapeutics designed to address acute metabolic crises, such as post-parturient hemoglobinuria (PPH), severe hypophosphatemia, and transition cow ketosis. Unlike simple inorganic phosphate salts, these compounds are engineered to act as systemic metabolic modulators.

As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of the two leading agents in this space: Toldimfos Sodium and Butafosfan . This analysis details their structural divergence, pharmacokinetic profiles, and the self-validating experimental methodologies used to evaluate their efficacy.

Mechanistic Pharmacology & Structural Divergence

While both agents are classified as organophosphorus compounds, their molecular structures dictate entirely different mechanisms of action and clinical utilities.

Toldimfos Sodium is an aromatic phosphinate (sodium 4-dimethylamino-2-methyl-phenyl-phosphinate) [1]. In this molecule, the phosphorus atom exists in a +1 oxidation state. Once administered, it undergoes rapid in vivo oxidation to the +5 state (phosphate). This mechanism is crucial: it provides a highly assimilable, organic source of phosphorus that integrates directly into cellular energy transfer pathways (ATP synthesis) and restores red blood cell (RBC) membrane integrity, preventing hemolysis [2].

Butafosfan , conversely, is an aliphatic phosphonate (1-(n-butylamino)-1-methylethyl-phosphonic acid) [3]. It does not belong to the group of biologically occurring organic phosphorus compounds and does not serve as a direct phosphorus precursor. Instead, it acts purely as a metabolic stimulant that modulates carbohydrate and lipid metabolism. It is almost exclusively co-administered with Vitamin B12 (cyanocobalamin) to facilitate gluconeogenesis and mitigate energy deficits [3].

Diagram illustrating the divergent metabolic pathways of Toldimfos Sodium and Butafosfan.

Pharmacokinetics & Bioavailability

Understanding the distribution and clearance of these compounds is critical for establishing dosing regimens. Both drugs are characterized by rapid absorption and elimination, preventing bioaccumulation in food-producing animals [2].

Table 1: Pharmacokinetic Comparison in Bovines

Parameter	Toldimfos Sodium	Butafosfan
Chemical Class	Aromatic phosphinate	Aliphatic phosphonate
Phosphorus Content	~14%	17.3%
Time to Peak (Tmax)	10 - 20 minutes (IM)	30 - 60 minutes (IM)
Serum Half-Life (t1/2)	1.07 - 1.15 hours	~1.5 - 2.0 hours
Primary Excretion	Urine (Rapid, >95% in 48h)	Urine (Rapid)
Bioaccumulation	None observed	None observed

Clinical & Experimental Efficacy

The therapeutic selection between toldimfos and butafosfan hinges entirely on the specific metabolic deficit being targeted.

Table 2: Comparative Clinical Efficacy Data

Indication	Toldimfos Sodium Efficacy	Butafosfan Efficacy	Primary Mechanism
Post-Parturient Hemoglobinuria (PPH)	High (Directly restores RBC integrity)	Low (Lacks direct phosphate donation)	Direct +5 phosphate assimilation [4]
Subclinical Ketosis (Transition Cows)	Moderate (General metabolic support)	High (Paired with Vitamin B12)	Gluconeogenesis stimulation [3]
Bone Growth Disorders / Rickets	High (Supports bone mineralization)	Low	Mineral phosphate substitution [4]
Reproductive Performance (Bulls)	High (Improves semen characteristics)	Moderate	Cellular energy transfer (ATP) [5]

Experimental Protocols: Self-Validating Systems

To objectively evaluate the pharmacokinetic and pharmacodynamic properties of these compounds, rigorous experimental designs are required. The following protocols detail the methodologies used in our laboratories, emphasizing the causality behind each procedural step to ensure the system is self-validating.

Protocol A: Comparative Pharmacokinetic Profiling via LC-MS/MS

This protocol quantifies the serum concentration of toldimfos and butafosfan to determine clearance rates.

• Matrix Spiking with Internal Standard (IS)

  • Procedure: Spike 100 µL of bovine serum with 10 µL of isotopically labeled toldimfos-d6 or butafosfan-d9 (1 µg/mL).

  • Causality & Validation: The addition of a stable isotope before any sample manipulation creates a self-validating baseline. It mathematically corrects for analyte loss during extraction and normalizes matrix-induced ion suppression in the mass spectrometer source, ensuring absolute quantitative accuracy regardless of sample variations.

• Protein Precipitation

  • Procedure: Add 300 µL of ice-cold acetonitrile (ACN) to the spiked serum. Vortex for 2 minutes.

  • Causality: ACN aggressively denatures binding proteins, releasing the protein-bound fraction of the drugs to ensure total drug quantification. The cold temperature prevents the thermal degradation of the analytes.

• Centrifugation and Filtration

  • Procedure: Centrifuge at 14,000 x g for 10 minutes at 4°C. Pass the supernatant through a 0.22 µm PTFE filter.

  • Causality: High-speed centrifugation pellets the denatured proteins. The PTFE filter removes residual micro-particulates, protecting the LC column from clogging and extending analytical column life.

• LC-MS/MS Analysis

  • Procedure: Inject 5 µL onto a C18 column interfaced with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Validation: The system runs a calibration curve (R² > 0.995) and Quality Control (QC) samples every 10 injections. If QC variance exceeds ±15%, the system automatically flags the run, validating the integrity of the batch data.

Self-validating LC-MS/MS workflow for pharmacokinetic quantification of organophosphorus agents.

Protocol B: In Vivo Evaluation of Metabolic Stimulation (Energy Biomarkers)

This protocol measures the downstream pharmacodynamic effects of the drugs on energy metabolism.

• Animal Selection and Baseline Establishment

  • Procedure: Select transition dairy cows (2 weeks post-calving). Draw baseline blood samples for ATP, beta-hydroxybutyrate (BHBA), and glucose levels.

  • Causality: Transition cows are in a state of negative energy balance, providing a naturally stressed model to observe metabolic stimulation. Baseline sampling acts as an internal negative control for each specific animal.

• Drug Administration

  • Procedure: Administer Toldimfos Sodium (10 mg/kg) or Butafosfan/VitB12 (10 mg/kg) via intramuscular injection.

  • Causality: IM injection mirrors standard veterinary clinical practice, ensuring the resulting data is directly translatable to field applications.

• Biomarker Quantification

  • Procedure: Draw blood at 1, 6, 12, and 24 hours post-injection. Measure BHBA using a colorimetric enzymatic assay and intracellular ATP using a luciferase-based luminescence assay.

  • Validation: A control group receiving a saline placebo is run in parallel. The efficacy of the drug is validated only if the treated group shows a statistically significant deviation (e.g., lowered BHBA, elevated ATP) compared to both their own baseline and the saline control group, ruling out environmental or handling stress variables.

Conclusion

While both toldimfos sodium and butafosfan are powerful organophosphorus metabolic stimulants, their applications are distinct. Toldimfos sodium is the superior agent for rapid, direct phosphorus assimilation and the treatment of acute hypophosphatemia (e.g., PPH). Butafosfan, particularly when combined with Vitamin B12, is optimized for modulating energy metabolism and managing ketosis in transition animals. Proper selection must be guided by the specific biochemical deficit of the patient.

References

• The Discovery, Development, and Scientific Profile of Toldimfos Sodium: A Technical Guide - Benchchem. 1

• COMMITTEE FOR VETERINARY MEDICINAL PRODUCTS: Toldimfos Sodium Summary Report - European Medicines Agency (EMA). 2

• Use of organic phosphorous butafosfan and vitamin B12 combination in transition dairy cows - PMC / National Institutes of Health. 3

• Summary of Product Characteristics: Phosphonortonic 20% Injectable Solution (Toldimfos Sodium) - Health Products Regulatory Authority (HPRA). 4

• Effect of tonophosphan, zinc oxide, and ascorbic acid on semen, sexual desire, and the fertility rate of Egyptian buffalo bulls - ResearchGate. 5

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• 4. assets.hpra.ie [assets.hpra.ie]
• 5. researchgate.net [researchgate.net]

Comparative In Vitro Toxicity and Mechanistic Profiling of Toldimfos Sodium and Related Salts

Introduction & Structural Rationale

Toldimfos sodium (sodium 4-dimethylamino-2-methylphenyl-phosphinate) is an aromatic organophosphorus compound traditionally utilized in veterinary medicine to manage metabolic disorders, bone growth defects, and severe phosphorus deficiencies such as post-parturient hemoglobinuria (PPH)[1][2]. Unlike simple inorganic phosphates (e.g., sodium acid phosphate), toldimfos possesses a complex molecular architecture that influences cellular signaling, enzyme kinetics, and metabolic pathways[3].

For researchers and drug development professionals, understanding the comparative in vitro toxicity of toldimfos sodium against related structural analogs—such as benzene phosphinic acid—and inorganic alternatives is critical. Regulatory frameworks, such as the Cramer Decision Tree for structural classes of relative toxicity, require precise molecular profiling to predict the safety and off-target effects of organophosphorus compounds[4][5].

Mechanistic Pathways & Cellular Targets

The pharmacological profile of toldimfos sodium diverges significantly from inorganic phosphate salts. While compounds like sodium acid phosphate act strictly as passive phosphorus donors to replenish cellular phosphate pools[2], toldimfos sodium exhibits active, multi-target pharmacological properties:

• PDE4 Inhibition: Toldimfos acts as an inhibitor of phosphodiesterase type 4 (PDE4), an enzyme responsible for degrading cyclic adenosine monophosphate (cAMP)[6]. By inhibiting PDE4, toldimfos elevates intracellular cAMP, which stimulates broader cellular metabolism and can induce smooth muscle relaxation (bronchodilation)[6].

• PON1 Interaction: Paraoxonase 1 (PON1) is a calcium-dependent aryldialkylphosphatase (EC 3.1.8.1) synthesized in the liver that plays a critical role in detoxifying organophosphates and protecting cells from oxidative stress[7]. In vitro studies demonstrate that toldimfos sodium acts as an inhibitor of bovine serum PON1, with an established IC50 of 11.08 mg/mL[7][8].

Cellular signaling and metabolic pathways of Toldimfos Sodium vs. Inorganic Phosphate.

Comparative In Vitro Toxicity Data

To establish a baseline for drug safety, toldimfos sodium is frequently compared against its structural analog, benzene phosphinic acid (used extensively in predictive read-across toxicity models[5]), and sodium acid phosphate. Generally, toldimfos exhibits a highly favorable safety profile, with in vivo acute intravenous LD50 values in mice exceeding 4000 mg/kg.

Compound	Chemical Classification	Primary Cellular Mechanism	PON1 Inhibition (IC50)	Estimated Cytotoxicity Profile
Toldimfos Sodium	Aromatic Phosphinic Acid Salt	PDE4 Inhibition / Phosphorus Donor	11.08 mg/mL[8]	Low (High tolerance in hepatic cells)
Benzene Phosphinic Acid	Aromatic Phosphinic Acid	Metabolic Modulation	Not Reported	Low (Validated via read-across)[5]
Sodium Acid Phosphate	Inorganic Phosphate Salt	Direct Phosphate Uptake	None	Very Low (Endogenous processing)

Standardized In Vitro Experimental Protocols

To objectively evaluate the comparative toxicity of these salts, experimental design must account for the unique biotransformation of organophosphorus compounds. The following protocols are designed as self-validating systems , ensuring that artifacts (such as drug auto-oxidation) do not confound biological readouts.

Protocol 1: Multiplexed Hepatic Cytotoxicity & Oxidative Stress Profiling

Causality & Rationale: Organophosphorus compounds undergo primary biotransformation in the liver. Therefore, utilizing a hepatic cell line (e.g., HepG2) ensures basal cytochrome P450 and PON1 activity are present. Multiplexing ATP quantification with Reactive Oxygen Species (ROS) detection is critical because organophosphates can induce mitochondrial uncoupling—leading to a drop in ATP before overt membrane rupture occurs.

• Cell Seeding: Seed HepG2 cells at 1×104 cells/well in a 96-well opaque-walled plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare toldimfos sodium, benzene phosphinic acid, and sodium acid phosphate in complete media immediately prior to dosing. Expert Insight: Fresh preparation is mandatory to prevent the spontaneous, premature hydrolysis of the phosphinic acid moiety in aqueous solution.

• Dosing & Self-Validation: Treat cells with a concentration gradient (0.1 mM to 50 mM).

  • Self-Validating Control: Include a cell-free well containing only the highest concentration of the drug and the ROS detection probe. This proves that any fluorescence detected is biologically derived and not an artifact of chemical auto-oxidation.

• ROS Detection: After 4 hours, add DCFDA (2',7'-dichlorofluorescin diacetate) to measure early-stage oxidative stress via fluorescence microplate reader (Ex/Em: 485/535 nm).

• Viability (ATP) Quantification: After 24 hours, lyse cells and add CellTiter-Glo® reagent. Measure luminescence to quantify metabolically active cells.

Protocol 2: Kinetic Profiling of PON1 Inhibition

Causality & Rationale: Because PON1 is the primary defense mechanism against systemic organophosphate toxicity, determining whether toldimfos acts as a competitive or non-competitive inhibitor dictates its therapeutic safety margin when co-administered with other drugs[8].

• Enzyme Preparation: Isolate bovine serum PON1 or utilize a purified recombinant human PON1 equivalent.

• Substrate Assay: Utilize paraoxon as the gold-standard substrate. PON1 hydrolyzes paraoxon into p-nitrophenol, which absorbs strongly at 412 nm.

• Inhibition Kinetics: Incubate the enzyme with varying concentrations of toldimfos sodium (bracketing the known 11.08 mg/mL IC50[7][8]) for 10 minutes prior to the addition of paraoxon.

• Spectrophotometric Readout: Monitor the rate of p-nitrophenol generation continuously for 5 minutes. Calculate the Ki​ to determine the specific mode of enzyme inhibition.

Standardized experimental workflow for in vitro cytotoxicity and PON1 kinetic profiling.

Data Synthesis & Implications for Drug Development

When comparing toldimfos sodium to related salts, the in vitro data reveals a dual-natured molecule. While it successfully bypasses the severe cytotoxic thresholds typical of highly reactive organophosphates (evidenced by its high in vivo LD50), its measurable interaction with PON1 (IC50: 11.08 mg/mL)[8] and PDE4[6] proves it is not pharmacologically inert.

For drug development professionals, this means toldimfos cannot be treated merely as a nutritional supplement. When formulating new therapeutics or utilizing toldimfos in cell culture models, its potential to temporarily depress PON1 antioxidant capacity and elevate cAMP must be factored into the pharmacokinetic modeling, especially when co-administered with other metabolically demanding or oxidative stress-inducing agents.

References

• Shreeji Pharma International - Toldimfos Sodium Manufacturer, Supplier, Exporter URL:[Link]

• New Drug Approvals - TOLDIMFOS SODIUM URL:[Link]

• Food and Drug Administration (FDA) - Phase I EDT Peer Review Document URL:[Link]

• European Medicines Agency (EMA) - COMMITTEE FOR VETERINARY MEDICINAL PRODUCTS: Toldimfos URL:[Link]

• Taylor & Francis Online - In vitro efficacy of some cattle drugs on bovine serum paraoxonase 1 (PON1) activity URL:[Link]

• National Institutes of Health (NIH) / PMC - Animal Use and Lessons Learned in the U.S. High Production Volume Chemicals Challenge Program URL:[Link]

• BRENDA Enzyme Database - Information on EC 3.1.8.1 - aryldialkylphosphatase URL:[Link]

• Pakistan Journal of Life and Social Sciences (PJLSS) - Comparative Therapeutic Effect of Toldimfos Sodium and Sodium Acid Phosphate for Treatment of Post-Parturient Hemoglobinuria URL:[Link]

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. pjlss.edu.pk [pjlss.edu.pk]
• 3. Buy Toldimfos sodium | 575-75-7 [smolecule.com]
• 4. fda.gov [fda.gov]
• 5. Animal Use and Lessons Learned in the U.S. High Production Volume Chemicals Challenge Program - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Toldimfos Sodium Manufacturer, Supplier, Exporter [shreejipharmainternational.com]
• 7. Information on EC 3.1.8.1 - aryldialkylphosphatase - BRENDA Enzyme Database [brenda-enzymes.org]
• 8. tandfonline.com [tandfonline.com]